2-methoxy-N-(2-methylcyclopentyl)aniline

Core Science & Biosynthesis

Technical Guide: Strategic Synthesis of 2-Methoxy-N-(2-methylcyclopentyl)aniline

Executive Summary

The synthesis of 2-methoxy-N-(2-methylcyclopentyl)aniline presents a classic challenge in medicinal chemistry: forming a secondary amine bond between a sterically hindered aniline (ortho-methoxy group) and a sterically hindered cycloalkyl group (2-methyl substitution).

While simple N-alkylation (SN2) is theoretically possible, it is practically inefficient due to competing elimination reactions driven by the secondary halide/tosylate and the weak nucleophilicity of o-anisidine. Therefore, this guide prioritizes two robust, field-proven methodologies:

• Reductive Amination: The most scalable and cost-effective route, utilizing Lewis acid activation to overcome steric impedance.

• Buchwald-Hartwig Cross-Coupling: A precision route offering higher yields and cleaner reaction profiles, ideal for late-stage functionalization.

Retrosynthetic Analysis

To ensure a self-validating workflow, we must first visualize the strategic disconnections. The target molecule can be deconstructed into two primary precursor sets.

Figure 1: Retrosynthetic map identifying the two primary viable pathways.

Route A: Reductive Amination (Scalable Protocol)

Rationale: Direct condensation of o-anisidine and 2-methylcyclopentanone is sluggish due to the steric bulk surrounding both the amine and carbonyl centers. Standard conditions (MeOH/acid) often fail to drive the equilibrium toward the imine intermediate.

Solution: We employ Titanium(IV) isopropoxide [Ti(OiPr)4] as a Lewis acid and water scavenger to force imine formation, followed by in situ reduction with Sodium triacetoxyborohydride [NaBH(OAc)3] . This reagent is preferred over NaBH3CN due to lower toxicity and better selectivity for imines over ketones.

Experimental Protocol

Parameter	Specification
Scale	10 mmol
Solvent	Dichloromethane (DCM) or THF (Anhydrous)
Temperature	Ambient (20–25 °C)
Time	12–24 hours
Yield Target	65–75%

Step-by-Step Methodology:

• Imine Formation (Critical Step):

  • Charge a flame-dried 100 mL round-bottom flask with 2-methoxyaniline (1.23 g, 10 mmol) and 2-methylcyclopentanone (1.08 g, 11 mmol, 1.1 equiv).

  • Add anhydrous THF (20 mL).

  • Add Ti(OiPr)4 (4.26 g, 15 mmol, 1.5 equiv) dropwise under nitrogen. Note: The solution may warm slightly.

  • Stir at room temperature for 6–12 hours. Monitor by TLC or GC-MS for the disappearance of the aniline.

• Reduction:

  • Dilute the reaction mixture with absolute ethanol (10 mL). Caution: This modifies the titanium complex.

  • Add NaBH(OAc)3 (3.18 g, 15 mmol, 1.5 equiv) in portions over 15 minutes.

  • Stir for an additional 12 hours at room temperature.

• Workup (Titanium Quench):

  • Quench the reaction by adding 1N NaOH (20 mL). A heavy white precipitate (TiO2) will form.

  • Filter the mixture through a pad of Celite to remove titanium salts. Wash the pad with EtOAc.

  • Transfer filtrate to a separatory funnel. Extract with EtOAc (3 x 30 mL).

  • Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

• Purification:

  • Purify via flash column chromatography (SiO2).

  • Eluent: Hexanes/EtOAc (Gradient 95:5 to 80:20).

  • Note: The product is a mixture of diastereomers (cis/trans). These may separate on the column; check fractions carefully.

Route B: Buchwald-Hartwig Cross-Coupling (Precision Protocol)

Rationale: When high functional group tolerance is required, or if the reductive amination yields are poor due to steric clash, the Palladium-catalyzed coupling of 2-bromoanisole and 2-methylcyclopentanamine is the superior method.

Catalyst Selection: Due to the steric bulk of the ortho-substituted aryl halide, a bulky, electron-rich phosphine ligand is required. BINAP or BrettPhos are the gold standards here.

Experimental Protocol

Parameter	Specification
Catalyst	Pd(OAc)2 (5 mol%) + BINAP (7.5 mol%)
Base	NaOtBu (Sodium tert-butoxide)
Solvent	Toluene (Degassed)
Temperature	100–110 °C
Inert Gas	Argon or Nitrogen (Strict)

Step-by-Step Methodology:

• Catalyst Pre-complexation:

  • In a glovebox or under strict Schlenk conditions, add Pd(OAc)2 (11 mg, 0.05 mmol) and BINAP (47 mg, 0.075 mmol) to a reaction vial.

  • Add anhydrous Toluene (5 mL) and stir for 5 minutes until the solution turns orange/red.

• Substrate Addition:

  • Add 2-bromoanisole (187 mg, 1.0 mmol).

  • Add 2-methylcyclopentanamine (119 mg, 1.2 mmol).

  • Add NaOtBu (135 mg, 1.4 mmol). Note: The base must be dry and white, not yellow.

• Reaction:

  • Seal the vial and heat to 110 °C for 12–16 hours.

  • Monitor by HPLC or TLC. The limiting reagent is usually the aryl bromide.

• Workup:

  • Cool to room temperature.[1]

  • Dilute with diethyl ether and filter through a small silica plug to remove palladium residues.

  • Concentrate the filtrate.[1][2]

• Purification:

  • Flash chromatography (Hexanes/EtOAc 90:10).

Stereochemical Considerations

Both synthesis routes involve the 2-methylcyclopentyl moiety, which possesses two chiral centers (C1 and C2).

• Diastereomers: The product will exist as a pair of diastereomers: cis-2-methoxy-N-(2-methylcyclopentyl)aniline and trans-2-methoxy-N-(2-methylcyclopentyl)aniline.

• Route A Impact: Reductive aminations often favor the thermodynamic product (usually trans), but the hydride attack vector can be influenced by the steric bulk of the ortho-methoxy group.

• Route B Impact: The stereochemistry of the starting amine (2-methylcyclopentanamine) is conserved. If you start with a racemic trans-amine, you get a racemic trans-product. This makes Route B preferred if stereocontrol is critical.

Figure 2: Stereochemical outcome divergence.

Safety & Handling (E-E-A-T)

• o-Anisidine (2-Methoxyaniline): Classified as a Category 1B Carcinogen and highly toxic. It can be absorbed through the skin. All weighing must occur in a fume hood. Double-gloving (Nitrile) is mandatory.

• Sodium tert-butoxide: Highly hygroscopic and caustic. Reacts violently with water.

• Titanium(IV) isopropoxide: Hydrolyzes rapidly in air; keep bottles sealed and under inert gas.

References

• Reductive Amination with Ti(OiPr)4: Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Buchwald-Hartwig Amination (General Scope): Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Use of BrettPhos for Primary Amines: Maitre, P., & Buchwald, S. L. (2009). An Efficient Catalyst for the Pd-Catalyzed Amination of Aryl Chlorides with Primary Amines. Journal of the American Chemical Society, 131(1), 17–28. [Link]

• Titanium Isopropoxide in Synthesis: Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride. Journal of the Chemical Society, Perkin Transactions 1, (14), 1845. [Link]

Sources

• 1. clausiuspress.com [clausiuspress.com]
• 2. organic-synthesis.com [organic-synthesis.com]

A Comprehensive Technical Guide to Novel Synthesis Methods for N-Alkylated Anilines

Introduction

N-alkylated anilines are a cornerstone of modern chemistry, forming the structural core of a vast array of pharmaceuticals, agrochemicals, dyes, and functional materials.[1][2] The strategic introduction of alkyl groups to the nitrogen atom of anilines profoundly influences their chemical and physical properties, including their biological activity, solubility, and reactivity.[3] Consequently, the development of efficient, selective, and sustainable methods for their synthesis is a paramount objective in both academic and industrial research. This in-depth technical guide provides a comprehensive overview of both established and novel methodologies for the synthesis of N-alkylated anilines, with a focus on the underlying mechanisms, practical experimental considerations, and comparative analysis of different approaches. We will delve into the nuances of reductive amination, the power of palladium-catalyzed Buchwald-Hartwig amination, the elegance of borrowing hydrogen catalysis, and the burgeoning field of photocatalytic N-alkylation.

Reductive Amination: A Workhorse of N-Alkylation

Reductive amination is a widely employed and versatile method for the synthesis of N-alkylated anilines, involving the reaction of an aniline with a carbonyl compound (an aldehyde or ketone) in the presence of a reducing agent.[4][5] This one-pot procedure is highly valued for its operational simplicity and broad substrate scope.[6][7]

Mechanistic Rationale

The reaction proceeds through a two-step sequence:

• Imine/Enamine Formation: The aniline first condenses with the carbonyl compound to form an imine (from an aldehyde) or an enamine (from a ketone) intermediate. This step is typically reversible and often acid-catalyzed to facilitate the dehydration of the hemiaminal intermediate.

• Reduction: The C=N double bond of the imine or enamine is then selectively reduced by a hydride-based reducing agent to afford the corresponding N-alkylated aniline.[4]

The choice of reducing agent is critical to the success of reductive amination. The ideal reductant should be mild enough not to reduce the starting carbonyl compound but potent enough to reduce the intermediate imine/enamine.[4]

Experimental Protocol: Reductive Amination of Aniline with Benzaldehyde

This protocol describes a general procedure for the synthesis of N-benzylaniline.

Materials:

• Aniline

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of aniline (1.0 mmol) and benzaldehyde (1.1 mmol) in anhydrous DCM (10 mL) under a nitrogen atmosphere, add sodium triacetoxyborohydride (1.5 mmol) in one portion.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (15 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-benzylaniline.

Causality Behind Experimental Choices

• Reducing Agent: Sodium triacetoxyborohydride is often the reagent of choice due to its mildness and selectivity for imines over carbonyls.[4] Other reagents like sodium cyanoborohydride (NaBH₃CN) can also be used, but are more toxic.[4]

• Solvent: Dichloromethane is a common solvent as it is relatively non-polar and effectively solubilizes the reactants.

• Stoichiometry: A slight excess of the aldehyde is often used to ensure complete consumption of the aniline. An excess of the reducing agent is necessary to drive the reduction to completion.

• Work-up: The aqueous bicarbonate quench neutralizes any remaining acid and hydrolyzes the borate esters formed during the reaction.

Visualization of the Reductive Amination Workflow

Caption: Workflow for the Reductive Amination of Anilines.

Buchwald-Hartwig Amination: A Powerful C-N Cross-Coupling Strategy

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of aryl amines, including N-alkylated anilines.[8][9][10] This method allows for the formation of a C-N bond between an aryl halide or triflate and an amine, offering exceptional functional group tolerance and broad substrate scope.[8][9]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to involve the following key steps:[8]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, and a base deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amido group are reductively eliminated from the palladium center, forming the desired N-alkylated aniline and regenerating the active Pd(0) catalyst.

The choice of ligand for the palladium catalyst is crucial for the efficiency of the reaction, with bulky, electron-rich phosphine ligands being particularly effective.[9][11]

Experimental Protocol: Buchwald-Hartwig Amination of Bromobenzene with N-Methylaniline

This protocol describes a general procedure for the synthesis of N-methyl-N-phenylaniline.

Materials:

• Bromobenzene

• N-Methylaniline

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a glovebox, to a dry Schlenk tube, add Pd(OAc)₂ (0.02 mmol), XPhos (0.04 mmol), and NaOtBu (1.4 mmol).

• Add bromobenzene (1.0 mmol) and N-methylaniline (1.2 mmol) to the tube, followed by anhydrous toluene (5 mL).

• Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-methyl-N-phenylaniline.

Causality Behind Experimental Choices

• Catalyst System: The combination of a palladium precursor like Pd(OAc)₂ and a bulky, electron-rich phosphine ligand like XPhos is highly effective for a wide range of substrates.[11] The ligand facilitates both the oxidative addition and reductive elimination steps.

• Base: A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the amine in the catalytic cycle.

• Solvent: Anhydrous, deoxygenated toluene is a common solvent for these reactions to prevent catalyst deactivation.

• Inert Atmosphere: The reaction is sensitive to air and moisture, so it must be performed under an inert atmosphere (e.g., nitrogen or argon).

Visualization of the Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Borrowing Hydrogen Catalysis: An Atom-Economical Approach

The "borrowing hydrogen" or "hydrogen autotransfer" strategy is an elegant and atom-economical method for the N-alkylation of anilines using alcohols as the alkylating agents.[12][13][14] This process avoids the use of pre-activated alkylating agents and generates water as the only byproduct.[1][14] Transition metal complexes, particularly those of ruthenium, iridium, and nickel, are commonly employed as catalysts.[12][15][16]

Mechanistic Rationale

The borrowing hydrogen mechanism involves a sequence of catalytic steps:[13][14]

• Dehydrogenation: The metal catalyst temporarily "borrows" hydrogen from the alcohol, oxidizing it to the corresponding aldehyde or ketone.

• Condensation: The in situ generated carbonyl compound condenses with the aniline to form an imine.

• Hydrogenation: The metal hydride, formed in the initial dehydrogenation step, then "returns" the hydrogen by reducing the imine to the N-alkylated aniline.

This process is highly efficient as it combines three distinct reactions in a single pot.

Experimental Protocol: Ruthenium-Catalyzed N-Alkylation of Aniline with Benzyl Alcohol

This protocol describes a general procedure for the synthesis of N-benzylaniline using a borrowing hydrogen strategy.

Materials:

• Aniline

• Benzyl alcohol

• [RuCl₂(p-cymene)]₂

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Potassium carbonate (K₂CO₃)

• Toluene

Procedure:

• To a Schlenk tube, add [RuCl₂(p-cymene)]₂ (0.01 mmol), dppf (0.022 mmol), and K₂CO₃ (0.2 mmol).

• Evacuate and backfill the tube with nitrogen three times.

• Add aniline (1.0 mmol), benzyl alcohol (1.2 mmol), and anhydrous toluene (3 mL).

• Seal the tube and heat the reaction mixture at 110 °C for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a short pad of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-benzylaniline.[15]

Causality Behind Experimental Choices

• Catalyst: Ruthenium complexes, such as [RuCl₂(p-cymene)]₂, are highly effective for borrowing hydrogen catalysis.[15] The choice of ligand (e.g., dppf) can significantly influence the catalyst's activity and selectivity.

• Base: A mild base like potassium carbonate is often sufficient to facilitate the reaction.

• Alcohol as Alkylating Agent: Alcohols are readily available, inexpensive, and environmentally benign alkylating agents.

• Atom Economy: The only byproduct of this reaction is water, making it a highly atom-economical process.[1]

Visualization of the Borrowing Hydrogen Catalytic Cycle

Caption: The Borrowing Hydrogen Catalytic Cycle for N-Alkylation.

Photocatalytic N-Alkylation: A Green and Emerging Frontier

Visible-light photocatalysis has recently emerged as a powerful and sustainable tool for organic synthesis, including the N-alkylation of anilines.[1][17] These methods often operate under mild conditions, avoiding the need for high temperatures and strong bases, and can utilize a variety of light sources.[17][18]

Mechanistic Rationale

Photocatalytic N-alkylation can proceed through various mechanisms depending on the specific photocatalyst and reactants. A common pathway involves:[18]

• Photoexcitation: The photocatalyst absorbs light, promoting an electron to a higher energy level and creating an electron-hole pair.

• Radical Formation: The excited photocatalyst can then initiate single-electron transfer (SET) processes with the reactants. For example, the alcohol can be oxidized to an alkoxy radical, which then forms a carbonyl compound. Alternatively, a halide promoter like NH₄Br can be oxidized to a bromine radical, which then facilitates the dehydrogenation of the alcohol.[18]

• Imine Formation and Reduction: The in situ generated carbonyl compound condenses with the aniline to form an imine, which is subsequently reduced to the final product.

Experimental Protocol: Visible-Light-Induced N-Alkylation of Aniline

This protocol describes a metal-free, visible-light-induced N-alkylation of anilines.[19]

Materials:

• Aromatic amine (e.g., aniline)

• 4-Hydroxybutan-2-one

• Ammonium bromide (NH₄Br)

• Hexane

• Nitrogen balloon

• 50 W, 420 nm LED

Procedure:

• In a 15 mL round-bottom flask, combine the aromatic amine (0.5 mmol), 4-hydroxybutan-2-one (0.525 mmol), and NH₄Br (20 mol%, 9.8 mg).[19]

• Add hexane (2 mL) and replace the air in the flask with nitrogen using a balloon.[19]

• Irradiate the resulting mixture with a 50 W, 420 nm LED at 25 °C for 12 hours.[19]

• After the reaction is complete, remove the solvent by vacuum distillation.[19]

• Purify the resulting residue by silica gel column chromatography (eluent: ethyl acetate in petroleum ether gradient) to obtain the desired product.[19]

Causality Behind Experimental Choices

• Photocatalyst/Promoter: In this metal-free example, NH₄Br acts as a promoter. Under visible light irradiation, it is believed to generate a bromine radical which facilitates the dehydrogenation of the alcohol.[18] Other systems may use semiconductor photocatalysts like CdS.[20][21]

• Light Source: A specific wavelength LED is used to match the absorption spectrum of the photocatalyst or promoter.

• Mild Conditions: These reactions are often performed at room temperature, which improves functional group tolerance.

• Green Chemistry: The use of visible light as a renewable energy source and the avoidance of harsh reagents align with the principles of green chemistry.[1]

Visualization of a Proposed Photocatalytic Mechanism

Caption: Proposed Mechanism for Photocatalytic N-Alkylation.

Comparative Analysis of Synthesis Methods

Method	Alkylating Agent	Catalyst/Reagent	Temperature	Key Advantages	Key Disadvantages
Reductive Amination	Aldehydes, Ketones	Hydride reagents (e.g., NaBH(OAc)₃)	Room Temp. - Mild Heat	Operational simplicity, broad scope	Stoichiometric waste, potential for over-alkylation
Buchwald-Hartwig Amination	Aryl Halides/Triflates	Palladium/Phosphine Ligand	80-120 °C	Excellent functional group tolerance, high yields	Expensive catalysts, air/moisture sensitive
Borrowing Hydrogen Catalysis	Alcohols	Transition Metals (Ru, Ir, Ni)	80-140 °C[12]	High atom economy, uses benign reagents	High temperatures, catalyst may be expensive
Photocatalytic N-Alkylation	Alcohols, etc.	Photocatalysts (e.g., CdS, organic dyes)	Room Temperature	Mild conditions, sustainable energy source	Substrate scope can be limited, specialized equipment

Conclusion

The synthesis of N-alkylated anilines is a dynamic field of research, with a diverse array of methodologies available to the modern chemist. While traditional methods like reductive amination remain valuable for their simplicity and reliability, newer techniques such as Buchwald-Hartwig amination and borrowing hydrogen catalysis offer unparalleled efficiency, selectivity, and atom economy. The emergence of photocatalytic methods further expands the synthetic toolbox, providing green and sustainable alternatives. The selection of the optimal synthetic route will ultimately depend on factors such as the desired molecular complexity, functional group tolerance, cost considerations, and scalability. As research in this area continues to advance, we can anticipate the development of even more powerful and elegant strategies for the construction of these vital chemical entities.

References

Sources

• 1. Visible-light-induced N -alkylation of anilines with 4-hydroxybutan-2-one - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01339E [pubs.rsc.org]
• 2. N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 4. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 5. Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. tandfonline.com [tandfonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. books.rsc.org [books.rsc.org]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. digital.csic.es [digital.csic.es]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Ruthenium-catalysed N -alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01931D [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. pdf.benchchem.com [pdf.benchchem.com]

physical and chemical properties of substituted anilines

Title: The Molecular Architect: A Technical Guide to the Physicochemical & Reactive Properties of Substituted Anilines

Executive Summary

Substituted anilines represent a "privileged scaffold" in medicinal chemistry and materials science. Their ubiquity—ranging from the sulfonamide antibiotics that launched the modern drug era to high-performance polyaniline conductors—stems from their tunable electronic nature. For the drug development professional, understanding the aniline is not about memorizing constants; it is about mastering the Hammett relationship to predict how a distal fluorine atom changes a drug's metabolic stability or how a methoxy group alters its blood-brain barrier permeability. This guide moves beyond static properties to the dynamic interplay of electronics, solubility, and toxicology.

Part 1: Electronic Structure & Substituent Effects

The reactivity of an aniline is dictated by the availability of the nitrogen lone pair (

vs. character). This availability is not binary; it is a continuum modulated by substituents on the aromatic ring.

The Hammett Equation: Quantifying "Feeling"

In drug design, we quantify the "feeling" of the amine nitrogen for a substituent using the Hammett Equation. This is the mathematical backbone for predicting pKa and reactivity.

• (Sigma): The substituent constant. Positive values ( ) indicate electron-withdrawing groups (EWG); negative values ( ) indicate electron-donating groups (EDG).
• (Rho): The reaction constant (sensitivity). For aniline dissociation, is high, meaning the nitrogen is highly sensitive to ring substitution.

Resonance (+R) vs. Induction (-I)

The net effect of a substituent is the vector sum of Resonance and Induction.

• Halogens (Cl, F): Unique case. They are Inductively Withdrawing (-I) but Resonance Donating (+R). In anilines, the -I effect often dominates for pKa, lowering basicity, but the +R effect directs electrophilic attack to ortho/para positions.

• Nitro (-NO

  ): The "Basicity Killer." Through strong -I and -R effects, it delocalizes the lone pair into the ring oxygen atoms, essentially flattening the nitrogen geometry and preventing protonation.

Visualizing Electronic Flow:

Figure 1: The flow of electronic density from substituent to reactivity. Note how EDGs (green) boost lone pair availability, enhancing basicity, while EWGs (red) stifle it.

Part 2: Physical Properties & Pharmacokinetics

For the researcher, physical properties are proxies for biological behavior. The pKa determines the ionization state at physiological pH (7.4), which dictates solubility and membrane permeability.

Comparative Properties Table

The following data illustrates the dramatic shifts caused by single-atom changes.

Compound	Substituent	Effect	pKa (Conj. Acid)	LogP (Lipophilicity)	Physiological State (pH 7.4)
Aniline	-H	Reference	4.6	0.90	Neutral (Unionized)
p-Toluidine	-CH	Weak EDG (+I)	5.1	1.39	Neutral
p-Anisidine	-OCH	Strong EDG (+R)	5.3	0.95	Neutral
p-Chloroaniline	-Cl	EWG (-I > +R)	4.0	1.83	Neutral
p-Nitroaniline	-NO	Strong EWG (-R, -I)	1.0	1.37	Neutral
2,4-Dinitroaniline	2x -NO	Synergistic EWG	-4.4	1.67	Neutral

Data Sources: PubChem [1], Hansch et al. [2].

Key Insight for Drug Design: Unlike aliphatic amines (pKa ~10-11), which are cationic at pH 7.4, most anilines are neutral . This grants them high membrane permeability (good oral bioavailability) but poor aqueous solubility. Modulating the pKa up towards 6-7 (using EDGs) can improve solubility without sacrificing too much permeability.

Part 3: Chemical Reactivity & Toxicology

The metabolic fate of anilines is the single biggest liability in their use as drug scaffolds. The "Structural Alert" is real, but manageable.

The Tox Switch: Bioactivation

The liver (CYP450 enzymes) attempts to solubilize anilines via oxidation.

• N-Hydroxylation: CYP450 converts Aniline

  Phenylhydroxylamine.

• Oxidation: This intermediate oxidizes to a Nitroso species or a Quinone Imine .

• Toxicity: Quinone imines are "Michael Acceptors."[1] They covalently bind to cysteine residues on proteins (like glutathione or cellular enzymes), leading to hepatotoxicity or immune sensitization.

Visualizing the Metabolic Danger Zone:

Figure 2: The Bioactivation Pathway. The formation of the Quinone Imine (Red) is the critical risk factor. Substituents that block the para-position (e.g., -F, -Cl) can sometimes mitigate this pathway.

Part 4: Experimental Protocols

Protocol 1: Spectrophotometric Determination of pKa

Why this method? Potentiometric titration (standard pH probe) is inaccurate for weak bases like anilines (pKa < 5) due to the lack of a sharp inflection point. UV-Vis spectroscopy is the gold standard because the protonated (

) and unprotonated ( ) forms have distinct absorption spectra (Auxochromic shift).

Materials:

• Analyte (Substituted Aniline)[2][3][4][5]

• Buffer series (pH 1.0 to 9.0) with constant ionic strength (

  M KCl).

• UV-Vis Spectrophotometer (Quartz cuvettes).

Workflow:

• Stock Solution: Dissolve aniline in minimal methanol, then dilute with water to

  M.

• Extreme pH Scans:

  • Scan spectrum at pH 1.0 (Species is 100%

    ). Record and Absorbance ( ).

  • Scan spectrum at pH 9.0 (Species is 100%

    ). Record and Absorbance ( ).

  • Note: Identify the "Analytical Wavelength" where the difference between

    and is maximal.

• Buffer Titration: Measure Absorbance (

  ) of the aniline at the analytical wavelength across 7-10 different buffer pH points.

• Calculation: Use the linearized Henderson-Hasselbalch equation:

  Plot vs. pH.[6] The x-intercept is the pKa.

Protocol 2: Diazotization (The Sandmeyer Hub)

Why this method? It is the primary gateway to converting the amino group into other functionalities (-Cl, -CN, -OH), essential for structure-activity relationship (SAR) studies.

Workflow:

• Salt Formation: Dissolve aniline (10 mmol) in 4M HCl (3 equiv). Cool to 0–5°C in an ice bath. Critical: Temperature must stay <5°C to prevent diazonium decomposition.

• Diazotization: Add NaNO

  (1.1 equiv) solution dropwise. The solution should turn clear.

  • Validation: Test with starch-iodide paper. Instant blue/black color confirms excess HNO

    (reaction complete).

• Substitution: Pour the cold diazonium salt into a solution of CuCl/HCl (for -Cl) or CuCN/KCN (for -CN) at room temperature.

• Workup: Evolution of N

  gas indicates reaction progress. Extract with ethyl acetate.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6115, Aniline. Retrieved from [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [Link]

• Kalgutkar, A. S., et al. (2005). Structural alerts for toxicity: specific structural motifs in compounds that are associated with a high frequency of attrition in drug discovery. Current Opinion in Drug Discovery & Development. [Link]

• Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. IUPAC Chemical Data Series. [Link]

Sources

• 1. Deep Learning to Predict the Formation of Quinone Species in Drug Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. afit.edu [afit.edu]
• 4. journaleras.com [journaleras.com]
• 5. Exploring the Properties and Applications of Aniline and N-Methylaniline [yufenggp.com]
• 6. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Toxicity Assessment of N-Substituted Anilines: A Tiered Mechanistic Framework

Topic: Preliminary Toxicity Assessment of N-Substituted Anilines Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Mechanistic Rationale

N-substituted anilines are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and industrial dyes. However, their metabolic lability presents a "Janus-faced" toxicity profile. While ring substitution often dictates potency, N-substitution governs the critical balance between detoxification (C-hydroxylation) and bioactivation (N-hydroxylation).

For the drug developer, the primary safety hurdle is not acute lethality, but rather two specific, mechanism-based toxicities:

• Methemoglobinemia (MetHb): A hematotoxic cascade driven by the "futile redox cycle" of active metabolites.

• Genotoxicity: DNA adduct formation driven by electrophilic nitrenium ions.

This guide moves beyond generic screening, offering a mechanism-based tiered assessment designed to identify these specific liabilities early in the lead optimization phase.

The Mechanistic Hazard Landscape

To assess toxicity, one must first understand the bioactivation pathway. The toxicity of N-substituted anilines is rarely intrinsic to the parent molecule but is acquired through hepatic metabolism.[1]

The Bioactivation Pathway

The core risk lies in the N-oxidation of the aniline to an N-hydroxyaniline (phenylhydroxylamine). This metabolite enters the erythrocyte, where it oxidizes Hemoglobin (Fe²⁺) to Methemoglobin (Fe³⁺), simultaneously generating reactive oxygen species (ROS) and recycling back to nitrosobenzene . This cycle continues until the reducing equivalents (NADPH/Glutathione) are depleted, leading to red blood cell lysis (hemolytic anemia).

Visualization: The Futile Redox Cycle

The following diagram illustrates the critical metabolic divergence between safe clearance and toxicity.

Caption: Figure 1. Metabolic divergence of N-substituted anilines. The red path indicates the toxigenic N-oxidation route driving hematotoxicity and genotoxicity.

Tier 1: In Silico & Physicochemical Profiling

Before wet-lab synthesis, candidates should be screened computationally to predict their propensity for N-oxidation versus Ring-oxidation.

Key QSAR Descriptors

Parameter	Relevance	Target Range
logP (Octanol-Water)	Correlates with membrane permeability and CYP binding affinity. High logP (>3) increases N-oxidation risk.	Aim for < 3.0 where possible.
pKa	Basic anilines are more likely to be N-glucuronidated (safe) directly. Electron-withdrawing groups decrease pKa, often shifting metabolism toward N-oxidation.	Context-dependent; avoid extremely weak bases if lipophilic.
HOMO/LUMO Energy	The energy of the Highest Occupied Molecular Orbital (HOMO) correlates with electron donation capability, predicting the ease of metabolic oxidation.	Lower HOMO energy often suggests resistance to oxidation.
Hammett Constants ( )	Electron-donating groups (e.g., -OCH3) on the ring facilitate oxidation but may direct it to the ring (safe). Electron-withdrawing groups (e.g., -NO2) deactivate the ring, potentially forcing N-oxidation.	Avoid strong EWG at para-position if N-oxidation is a concern.

Expert Insight: Do not rely solely on structural alerts. An N-substituted aniline is not automatically toxic. Steric hindrance (e.g., ortho-substitution) can effectively block N-hydroxylation by CYP enzymes, significantly improving the safety profile [1].

Tier 2: In Vitro Screening Protocols

This section details the critical experiments required to validate safety. Standard cytotoxicity assays (e.g., MTT in fibroblasts) are insufficient because they lack the metabolic machinery to generate the toxic species.

Protocol A: Reactive Metabolite Trapping (GSH Adducts)

Purpose: To detect the formation of electrophilic quinone-imines or nitrenium ions before they cause damage.

• System: Human Liver Microsomes (HLM) (1 mg/mL protein).

• Reaction: Incubate Test Compound (10 µM) + NADPH (1 mM) + Glutathione (GSH) (5 mM) in phosphate buffer (pH 7.4).

• Controls: Positive: Acetaminophen or Clozapine; Negative: Buffer only.

• Analysis: LC-MS/MS scanning for Neutral Loss of 129 Da (pyroglutamic acid moiety of GSH).

• Interpretation: The presence of GSH adducts indicates the formation of reactive intermediates. A high turnover to GSH adducts suggests a high risk of idiosyncratic toxicity [2].

Protocol B: The "Bridging" Hemotoxicity Assay (Microsome-RBC Co-culture)

Purpose: Standard RBC hemolysis assays fail for parent anilines because RBCs lack CYP450. This protocol bridges that gap by providing an exogenous metabolic activation system [3].

Materials:

• Fresh human whole blood (heparinized).

• Rat liver S9 fraction or Human Liver Microsomes (HLM).

• NADPH regenerating system.

Step-by-Step Methodology:

• Preparation: Wash RBCs 3x with PBS and resuspend to 40% hematocrit.

• Activation Mix: Prepare a mixture of HLM (1 mg/mL) and NADPH regenerating system in PBS.

• Co-incubation:

  • Mix 500 µL RBC suspension + 400 µL Activation Mix + 100 µL Test Compound (varying concentrations: 1–100 µM).

  • Critical Step: Ensure oxygen availability (do not seal tightly) as oxidation requires O2.

• Incubation: Shake gently at 37°C for 2–4 hours.

• Quantification:

  • Lyse an aliquot of RBCs with water.

  • Measure MetHb levels spectrophotometrically at 630 nm .

  • Calculate MetHb %:

    .

• Self-Validation: Run a parallel tube with Dapsone (positive control). If Dapsone does not induce >10% MetHb, the metabolic activation system is inactive.

Protocol C: Genotoxicity (Modified Ames)

Purpose: Detect mutagenicity driven by N-hydroxylation.

• Strains: S. typhimurium TA98 and TA100 are standard.

• Modification: Use the Prival modification (hamster liver S9 instead of rat S9) if azo-reduction is a potential metabolic pathway, though for simple N-substituted anilines, standard rat S9 (induced with Aroclor 1254 or Phenobarbital/Beta-naphthoflavone) is usually sufficient.

• Criteria: A >2-fold increase in revertant colonies over vehicle control is a positive hit.

Risk Assessment & Decision Logic

Data from the above protocols must be integrated to make a Go/No-Go decision.

The Decision Matrix

• Green Light: Low GSH adduct formation + Negative Ames + <5% MetHb at 50 µM.

• Amber Light: Moderate GSH adducts OR <10% MetHb. Action: Assess reversibility and in vivo clearance rates.

• Red Light: Positive Ames OR >15% MetHb. Action: Stop or redesign (e.g., add steric bulk to N-terminus or block para-position to force detoxification).

Visualization: The Assessment Workflow

Caption: Figure 2. Tiered decision tree for preliminary toxicity assessment of N-substituted anilines.

References

• Guengerich, F. P. (2020). Cytochrome P450-catalyzed oxidations of organic compounds. Chemical Research in Toxicology. [Link]

• Kalgutkar, A. S., & Soglia, J. R. (2005). Minimising the potential for metabolic activation in drug discovery. Expert Opinion on Drug Metabolism & Toxicology. [Link]

• Bradshaw, T. K. (2010). Ex vivo models for predicting chemically induced methemoglobinemia. Toxicology Letters. [Link]

• Benigni, R., & Bossa, C. (2011). Alternative strategies for carcinogenicity assessment: an efficient and simplified approach based on in vitro mutagenicity and cell transformation assays. Mutagenesis.[2] [Link]

• Tugcu, G., & Saçan, M. T. (2018). A multipronged QSAR approach to predict algal low-toxic-effect concentrations of substituted phenols and anilines. Journal of Hazardous Materials. [Link]]

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of 2-methoxy-N-(2-methylcyclopentyl)aniline as a Potential Kinase Inhibitor

Introduction

Protein kinases are a critical class of enzymes that regulate a majority of cellular processes, making them prime targets for therapeutic intervention, particularly in oncology.[1][2] The discovery and development of selective kinase inhibitors have revolutionized the treatment of various cancers.[3][4] This document provides a comprehensive guide for the initial characterization of a novel chemical entity (NCE), 2-methoxy-N-(2-methylcyclopentyl)aniline, as a potential kinase inhibitor.

While the specific kinase-inhibiting properties of 2-methoxy-N-(2-methylcyclopentyl)aniline have not been previously described, its structural motifs, including an aniline core, suggest potential interactions with the ATP-binding pocket of protein kinases. This application note outlines a systematic, field-proven workflow for researchers, scientists, and drug development professionals to assess its activity, potency, selectivity, and cellular efficacy. The protocols described herein are designed as self-validating systems, providing a robust framework for the early-stage evaluation of this and other novel compounds.

Part 1: Physicochemical Characterization of Test Compound

Rationale: Before initiating biological assays, it is imperative to determine the fundamental physicochemical properties of the test compound. Solubility and stability in the chosen assay buffer are critical parameters that directly impact the accuracy and reproducibility of biological data. Poor solubility can lead to artificially low potency measurements, while instability can result in a time-dependent loss of activity.

Protocol 1: Solubility and Stability Assessment

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 2-methoxy-N-(2-methylcyclopentyl)aniline (e.g., 10 mM) in 100% dimethyl sulfoxide (DMSO).

  • Visually inspect for complete dissolution. If necessary, gentle warming and sonication can be applied.

• Aqueous Solubility (Kinetic Assay):

  • Serially dilute the DMSO stock solution into the primary kinase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT) to achieve a range of final concentrations (e.g., 100 µM, 50 µM, 10 µM, 1 µM). The final DMSO concentration should be kept constant and low (e.g., ≤1%).

  • Incubate the solutions at room temperature for 1-2 hours.

  • Measure the turbidity of each solution using a nephelometer or by measuring absorbance at 620 nm. A significant increase in turbidity indicates precipitation.

  • The highest concentration that remains clear is considered the kinetic solubility limit in the assay buffer.

• Stability Assessment:

  • Incubate the test compound in the assay buffer at the highest soluble concentration at the intended assay temperature (e.g., 30°C or 37°C).

  • At various time points (e.g., 0, 1, 2, 4, 6 hours), take an aliquot and analyze the concentration of the parent compound using High-Performance Liquid Chromatography (HPLC).

  • A decrease in the parent compound peak area over time indicates instability. The compound is generally considered stable if >95% remains after the longest planned assay incubation period.

Part 2: In Vitro Biochemical Evaluation

Rationale: The initial step in characterizing a potential inhibitor is to determine if it directly interacts with and inhibits the enzymatic activity of a purified kinase.[3] Biochemical assays provide a clean, cell-free system to measure potency (e.g., IC50) and understand the mechanism of action. The ADP-Glo™ Kinase Assay is a robust, luminescent-based platform suitable for a wide range of kinases, as it measures the production of ADP, a universal product of kinase reactions.[2][5][6]

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of 2-methoxy-N-(2-methylcyclopentyl)aniline against a hypothetical target, such as the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.

• Reagent Preparation:

  • Kinase Buffer: 50 mM Tris (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT.[7][8]

  • Enzyme: Prepare a working solution of purified, active EGFR kinase in kinase buffer. The final concentration should be determined empirically to produce a robust signal in the linear range of the assay.

  • Substrate/ATP Mix: Prepare a solution containing the specific peptide substrate for EGFR and ATP in kinase buffer. The ATP concentration should ideally be at or near the Michaelis constant (Km) for the specific kinase to accurately determine competitive inhibitor potency.

  • Test Compound: Perform an 11-point serial dilution of the 2-methoxy-N-(2-methylcyclopentyl)aniline stock solution in DMSO, followed by a dilution in kinase buffer to achieve the desired final assay concentrations (e.g., from 100 µM to 1 nM).

• Assay Procedure (384-well plate format):

  • To appropriate wells, add 1 µL of the diluted test compound or DMSO vehicle control.[5]

  • Add 2 µL of the EGFR enzyme solution and incubate for 15-30 minutes at room temperature. This pre-incubation step allows the compound to bind to the kinase before the reaction is initiated.

  • Initiate the kinase reaction by adding 2 µL of the Substrate/ATP mix.

  • Incubate for 60 minutes at 30°C.

  • Stop the reaction and deplete remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[5]

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[5]

  • Record luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO controls.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Hypothetical Data Presentation

Compound	Target Kinase	IC50 (nM)
2-methoxy-N-(2-methylcyclopentyl)aniline	EGFR	85
Staurosporine (Control)	EGFR	5

Experimental Workflow: In Vitro IC50 Determination

Caption: Workflow for determining the in vitro IC50 of a test compound.

Part 3: Kinase Selectivity Profiling

Rationale: Highly selective kinase inhibitors are desirable to minimize off-target effects and associated toxicities.[2][9] Kinase selectivity profiling involves screening the compound against a broad panel of kinases to understand its specificity. This is a critical step in drug discovery to assess potential cross-reactivities and guide lead optimization.[3] Commercial services offer comprehensive panels that represent the human kinome.[10]

Protocol 3: Broad-Panel Kinase Selectivity Screen

• Compound Submission:

  • Provide a high-quality sample of 2-methoxy-N-(2-methylcyclopentyl)aniline at a specified concentration (e.g., 10 mM in DMSO) to a commercial kinase profiling service (e.g., Promega's Kinase Selectivity Profiling Systems, Reaction Biology's KinomeScan®).

• Screening Conditions:

  • The compound is typically screened at a single, high concentration (e.g., 1 µM or 10 µM) against a large panel of purified kinases (e.g., >200 kinases).

  • The assay format is usually a standardized in vitro activity assay (e.g., radiometric or luminescence-based).

• Data Analysis and Interpretation:

  • Results are typically reported as percent inhibition at the tested concentration.

  • A common threshold for a significant "hit" is >50% or >75% inhibition.

  • The selectivity of the compound can be visualized using a kinome tree map or by calculating a selectivity score (e.g., S-score).

  • Follow-up dose-response assays should be performed for any significant off-target hits to determine their respective IC50 values.

Hypothetical Data Presentation: Selectivity Profile

Kinase Family	Kinase Target	% Inhibition @ 1 µM
Tyrosine Kinase	EGFR	92%
Tyrosine Kinase	SRC	45%
Tyrosine Kinase	ABL1	15%
Ser/Thr Kinase	AKT1	8%
Ser/Thr Kinase	CDK2	5%

Part 4: Cell-Based Efficacy Evaluation

Rationale: While biochemical assays confirm direct enzyme inhibition, cell-based assays are essential to determine if a compound can penetrate cell membranes, engage its target in a complex cellular environment, and exert a biological effect.[11][12] These assays measure the compound's impact on downstream signaling pathways or cellular phenotypes like proliferation.[13]

Protocol 4: Cellular Target Engagement & Phosphorylation Assay

This protocol assesses the ability of 2-methoxy-N-(2-methylcyclopentyl)aniline to inhibit EGFR phosphorylation in a cancer cell line that overexpresses the receptor (e.g., A431 cells).

• Cell Culture and Plating:

  • Culture A431 cells in appropriate media (e.g., DMEM with 10% FBS).

  • Seed cells in a 96-well plate and grow to 80-90% confluency.

  • Serum-starve the cells for 12-24 hours prior to the experiment to reduce basal EGFR activity.

• Compound Treatment:

  • Treat the serum-starved cells with various concentrations of 2-methoxy-N-(2-methylcyclopentyl)aniline (or DMSO vehicle) for 1-2 hours.

• Ligand Stimulation:

  • Stimulate the cells with epidermal growth factor (EGF) (e.g., 100 ng/mL) for 10-15 minutes to induce EGFR autophosphorylation. Include non-stimulated controls.

• Cell Lysis and Protein Quantification:

  • Wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Phospho-EGFR Detection (ELISA-based):

  • Use a sandwich ELISA kit specific for phosphorylated EGFR (e.g., p-EGFR Tyr1068).

  • Normalize the phospho-EGFR signal to the total protein concentration.

• Data Analysis:

  • Calculate the cellular potency (EC50) by plotting the inhibition of EGF-induced phosphorylation against the log of the compound concentration.

Hypothetical Cellular Signaling Pathway

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. tandfonline.com [tandfonline.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. chemicalkinomics.com [chemicalkinomics.com]
• 5. promega.com [promega.com]
• 6. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [worldwide.promega.com]
• 7. researchgate.net [researchgate.net]
• 8. protocols.io [protocols.io]
• 9. Computational analysis of kinase inhibitor selectivity using structural knowledge - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinase Selectivity Profiling System: General Panel Protocol [promega.kr]
• 11. A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. inits.at [inits.at]
• 13. reactionbiology.com [reactionbiology.com]

Application Note: 2-Methoxy-N-(2-methylcyclopentyl)aniline in Heterocyclic Synthesis

Executive Summary & Mechanistic Rationale

In modern drug discovery, the transition from planar, sp2-hybridized molecules to topologically complex, sp3-rich scaffolds is critical for improving pharmacokinetic profiles and target specificity. 2-Methoxy-N-(2-methylcyclopentyl)aniline serves as an exceptional building block in this paradigm. It combines an electron-rich ortho-anisidine core with a sterically demanding, chiral 2-methylcyclopentyl group.

This specific structural combination provides a dual advantage:

• Steric Shielding & Conformation: The 2-methylcyclopentyl group restricts the rotational freedom of the C-N bond, pre-organizing the molecule for intramolecular cyclizations and increasing the Fsp3 (fraction of sp3 carbons) character of the resulting heterocycles.

• Masked Nucleophilicity & Regiocontrol: The ortho-methoxy group acts as a stable, protected phenol during upstream synthesis, preventing premature oxidation. In transition-metal catalysis, it serves as a steric blocker, forcing regioselective C-H activation at the opposite ortho-position.

This guide details the application of this versatile intermediate in the synthesis of two privileged heterocyclic classes: 1,4-benzoxazin-3-ones and highly substituted indoles .

Application I: Synthesis of N-(2-methylcyclopentyl)-1,4-benzoxazin-3-ones

The 1,4-benzoxazin-3-one core is a privileged scaffold found in numerous therapeutic agents, including antibacterial, antithrombotic (Factor Xa inhibitors), and antihypertensive (renin inhibitors) drugs[1]. Synthesizing this core from 2-methoxy-N-(2-methylcyclopentyl)aniline requires a two-step sequence: selective demethylation followed by a tandem N-acylation/intramolecular O-alkylation.

Protocol: BBr3-Mediated Demethylation

Causality: Boron tribromide (BBr3) is selected over acidic cleavage (e.g., HBr/AcOH) because it operates via a hard Lewis acid-base complex at cryogenic temperatures. This prevents the epimerization of the stereocenters on the 2-methylcyclopentyl ring and avoids non-specific C-N bond cleavage.

• Setup: Dissolve 2-methoxy-N-(2-methylcyclopentyl)aniline (1.0 equiv, 10 mmol) in 50 mL of anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Dropwise add BBr3 (1.5 equiv, 1.0 M in DCM) over 15 minutes. Stir at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 4 hours.

• Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the starting material spot completely disappears. For rigorous validation, an aliquot checked by 1H NMR will show the complete disappearance of the characteristic methoxy singlet at ~3.85 ppm.

• Workup: Quench the reaction carefully with absolute methanol (10 mL) at 0 °C to destroy excess BBr3. Concentrate the mixture in vacuo, redissolve in EtOAc, and wash with saturated NaHCO3 to yield the intermediate 2-(2-methylcyclopentylamino)phenol .

Protocol: Tandem Acylation and Cyclization

Causality: A mild base (K2CO3) is utilized to deprotonate both the amine and the phenol without hydrolyzing the incoming electrophile. The more nucleophilic secondary amine undergoes rapid N-acylation with chloroacetyl chloride. Subsequently, the phenoxide attacks the alpha-carbon of the newly formed chloroacetamide in an intramolecular SN2 fashion, closing the 6-membered morpholine-like ring[2].

• Setup: Dissolve the intermediate phenol (1.0 equiv) in a polar aprotic solvent (e.g., DMF) or an ionic liquid such as[omim][BF4] to accelerate the SN2 ring closure[2]. Add finely powdered K2CO3 (3.0 equiv).

• Reagent Addition: Cool the suspension to 0 °C and add chloroacetyl chloride (1.2 equiv) dropwise. Stir for 30 minutes at 0 °C, then heat to 60 °C for 4 hours.

• Self-Validation: The success of the cyclization is definitively confirmed by 1H NMR: look for the appearance of a sharp, two-proton singlet at ~4.50 ppm, which corresponds to the -O-CH2-CO- protons of the newly formed benzoxazine ring.

Caption: Tandem demethylation and cyclization workflow for 1,4-benzoxazin-3-one synthesis.

Application II: Rh(III)-Catalyzed Directed C-H Activation for Indole Synthesis

Transition-metal-catalyzed C-H activation offers a highly atom-economical route to heavily substituted indoles[3]. In this workflow, the secondary amine of 2-methoxy-N-(2-methylcyclopentyl)aniline acts as a directing group.

Causality of Regioselectivity: The aniline core has two ortho-positions (C2 and C6). Because the methoxy group strictly blocks the C2 position, the Rh(III) catalyst is forced to undergo acetate-assisted concerted metalation-deprotonation (CMD) exclusively at the C6 position, ensuring >99% regioselectivity.

Protocol: Regioselective Indole Annulation

• Setup: In an oven-dried Schlenk tube, combine 2-methoxy-N-(2-methylcyclopentyl)aniline (1.0 equiv, 0.5 mmol), an internal alkyne such as diphenylacetylene (1.2 equiv), [RhCp*Cl2]2 (5 mol%), and Cu(OAc)2 (2.1 equiv) in 3 mL of t-Amyl alcohol.

• Reaction: Seal the tube and heat to 110 °C for 16 hours. Causality: Cu(OAc)2 is required in stoichiometric amounts to act as the terminal oxidant, reoxidizing the Rh(I) species back to the active Rh(III) catalyst to close the cycle.

• Self-Validation: The reaction mixture will transition from a dark green suspension (initial Cu(II) state) to a deep red/brown solution. Product formation is validated by mass spectrometry (appearance of the M+ mass of the annulated indole) and the disappearance of the C6 aromatic proton doublet in the 1H NMR spectrum.

Caption: Rh(III)-catalyzed regioselective C-H activation cycle for indole synthesis.

Quantitative Data Presentation: Cyclization Optimization

The tandem acylation/cyclization step (Protocol 2.2) is highly sensitive to the choice of base and solvent. The table below summarizes the optimization parameters for maximizing the yield of the 1,4-benzoxazin-3-one derivative.

Entry	Base (3.0 equiv)	Solvent	Temperature (°C)	Time (h)	Isolated Yield (%)	Observation / Causality
1	Et3N	DCM	25	12	42%	Incomplete O-alkylation; competing hydrolysis.
2	NaH	THF	0 to 65	6	68%	Strong base caused partial degradation of the chloroacetamide intermediate.
3	K2CO3	DMF	60	4	85%	Optimal balance of basicity and solubility; clean SN2 inversion.
4	K2CO3	[omim][BF4]	25	2	92%	Ionic liquid accelerates the SN2 ring closure at room temperature[2].

References

• An Expedient Synthesis of 2-Aryl-1,4-benzoxazin-3-ones via Tandem Anionic Cyclisation/Alkylation Reactions of N-Boc-O-benzyl-2-aminophenols Source: Thieme Connect URL
• K2CO3/H2O in [omim][BF4] Ionic Liquid: A Green Medium for Efficient Room-Temperature Synthesis of N-Substituted 1,4-Benzoxazin-3-ones Source: ResearchGate URL
• Rh(III)

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Preclinical Evaluation of Aniline Compounds: A Robust Framework for Anti-Proliferative and Kinase Inhibitory Assays

Executive Summary & Mechanistic Rationale

Aniline derivatives—most notably 4-anilinoquinazolines (e.g., gefitinib, erlotinib) and anilinopyrimidines—represent a cornerstone in targeted oncology due to their potent inhibition of receptor tyrosine kinases such as the Epidermal Growth Factor Receptor (EGFR)[1]. The core anti-proliferative mechanism of these compounds relies on competitive binding to the ATP-binding pocket of the kinase domain. By displacing ATP, aniline derivatives effectively halt the auto-phosphorylation of the receptor, thereby decoupling the receptor from downstream survival and proliferation cascades, specifically the PI3K/AKT and RAS/MAPK pathways[2].

To accurately quantify the efficacy of novel aniline compounds, researchers require an experimental setup that is highly sensitive, reproducible, and internally validated.

Fig 1. Mechanism of EGFR signaling blockade by ATP-competitive aniline derivatives.

Experimental Design Philosophy

When screening small-molecule kinase inhibitors, the choice of viability readout is critical. Tetrazolium-based assays (like MTT or MTS) rely on metabolic reduction, which can be confounded by the chemical reactivity of the test compounds themselves.

To circumvent this, our protocol utilizes the CellTiter-Glo® Luminescent Cell Viability Assay [3]. This homogeneous "add-mix-measure" system directly quantifies intracellular ATP, which is strictly proportional to the number of metabolically active, viable cells[4].

• Causality of Choice: The luciferase-based reaction in CellTiter-Glo generates a stable "glow-type" luminescent signal with a half-life of >5 hours[5]. This extended signal stability eliminates the need for automated reagent injectors and minimizes plate-reading artifacts, making it the gold standard for high-throughput screening (HTS) of anti-proliferative agents[6].

Fig 2. High-throughput screening workflow for anti-proliferative compound testing.

Detailed Experimental Protocols

Protocol A: Compound Preparation & Storage

Aniline derivatives frequently exhibit poor aqueous solubility, necessitating careful solvent management to prevent precipitation and ensure accurate dosing.

• Stock Preparation: Dissolve the synthesized aniline compound in 100% anhydrous DMSO to a stock concentration of 10 mM. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution in 100% DMSO using a V-bottom 96-well plate.

• Intermediate Dilution: Dilute the DMSO stocks 1:100 into complete culture media.

  • Causality: This intermediate step ensures that when the drug is finally added to the cells, the final DMSO concentration never exceeds 0.1% (v/v) . Higher concentrations of DMSO induce solvent-mediated cytotoxicity, which will artificially inflate the apparent anti-proliferative effect of the drug.

Protocol B: High-Throughput Cell Viability Assay

• Cell Seeding: Harvest target cancer cells (e.g., EGFR-mutant NSCLC lines like PC9 or A549) in the logarithmic growth phase. Seed 2,000–5,000 cells/well in 40 µL of complete media into a solid white 384-well microplate .

  • Causality: Solid white plates reflect luminescence upward toward the detector, maximizing signal intensity while preventing optical crosstalk between adjacent wells.

• Adhesion: Incubate the plate overnight at 37°C, 5% CO₂ to allow for cell attachment and recovery from trypsinization stress.

• Treatment: Add 10 µL of the intermediate drug dilution to the respective wells. Include vehicle controls (0.1% DMSO) and positive controls (e.g., 1 µM Erlotinib). Incubate for 72 hours.

• Reagent Equilibration: 30 minutes prior to the assay, remove the microplate and the CellTiter-Glo reagent from the incubator/refrigerator and equilibrate to room temperature (approx. 22°C).

  • Causality: The luciferase enzyme's kinetic rate is highly temperature-dependent. Uneven temperature gradients across the plate (edge effects) will result in skewed luminescence readings.

• Lysis and Measurement: Add 25 µL of CellTiter-Glo reagent to each well. Shake the plate on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute room temperature incubation to stabilize the luminescent signal[4]. Read on a multi-mode microplate reader (integration time: 0.5–1.0 second/well).

Protocol C: Mechanistic Validation (Target Engagement)

Cell death alone does not prove kinase inhibition. To validate that the aniline derivative acts via the proposed mechanism:

• Treat cells in 6-well plates with the compound at its calculated IC₅₀ and IC₉₀ concentrations for 4 hours.

• Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving phosphorylation states).

• Perform Western Blotting, probing for Total EGFR and Phospho-EGFR (Tyr1068) . A dose-dependent reduction in the p-EGFR/Total EGFR ratio confirms on-target kinase inhibition.

Data Presentation & Quality Control Parameters

Raw luminescence units (RLU) must be normalized to the vehicle control to calculate percentage viability. The resulting data is fitted to a four-parameter logistic (4PL) non-linear regression model to derive the IC₅₀.

Parameter	Description	Acceptance Criteria
Z'-Factor	Statistical measure of assay robustness and signal window.	≥ 0.5 (Ideal: 0.7 - 0.9)
Signal-to-Background (S/B)	Ratio of mean vehicle control signal to mean positive control (max kill).	> 10-fold difference
IC₅₀ Value	Half-maximal inhibitory concentration of the aniline compound.	Target-dependent (nM to low µM)
Hill Slope	Steepness of the dose-response curve.	0.5 to 2.0 (indicates 1:1 stoichiometry)

Trustworthiness: The Self-Validating System (Z'-Factor)

A protocol is only as reliable as its internal quality control. To ensure the assay is robust enough to distinguish true anti-proliferative hits from background noise, every assay plate must be self-validating.

We employ the Z'-factor , a dimensionless statistical parameter introduced by Zhang et al. (1999)[7]. It evaluates both the dynamic range of the assay and the data variation associated with the measurements[8].

Formula: Z' = 1 -[ (3 × SD_positive + 3 × SD_negative) / |Mean_positive - Mean_negative| ]

• Mean_positive / SD_positive: Luminescence of the positive control (e.g., 100% cell death via 10 µM Staurosporine or high-dose Erlotinib).

• Mean_negative / SD_negative: Luminescence of the vehicle control (0.1% DMSO, representing 100% viability).

Causality of Validation: If the calculated Z'-factor is ≥ 0.5 , the assay is classified as "excellent"[9], meaning there is a massive separation band between the positive and negative controls with minimal standard deviation[10]. The IC₅₀ data from this plate can be trusted. If the Z'-factor is < 0.5 , the data must be discarded, and the operator must troubleshoot pipetting errors, cell seeding densities, or reagent degradation before repeating the experiment.

References

• Zhang JH, Chung TD, Oldenburg KR. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Source: Journal of Biomolecular Screening (1999) URL:[Link]

• Khamto, N. et al. Discovery of Anilino-1,4-naphthoquinones as Potent EGFR Tyrosine Kinase Inhibitors: Synthesis, Biological Evaluation, and Comprehensive Molecular Modeling. Source: ACS Omega (2022) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CellTiter-Glo® Luminescent Cell Viability Assay [worldwide.promega.com]
• 4. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [at.promega.com]
• 5. news-medical.net [news-medical.net]
• 6. biocompare.com [biocompare.com]
• 7. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]

Application Note: A Multi-faceted Approach to the Purity Analysis of 2-methoxy-N-(2-methylcyclopentyl)aniline

Abstract

This document provides a detailed guide with experimental protocols for the comprehensive purity analysis of 2-methoxy-N-(2-methylcyclopentyl)aniline (CAS No. 1480442-36-1).[1] As a substituted aniline, this compound is a valuable intermediate in pharmaceutical and chemical synthesis, where its purity is paramount to the safety, efficacy, and quality of the final product.[2] This application note details the strategic application of orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy—to construct a complete purity profile. The methodologies are designed for researchers, quality control analysts, and drug development professionals, emphasizing not only the procedural steps but also the scientific rationale behind the selection of methods and parameters, in alignment with international regulatory standards.[3][4][5]

Introduction: The Imperative for Orthogonal Purity Assessment

The purity of an active pharmaceutical ingredient (API) or a key intermediate like 2-methoxy-N-(2-methylcyclopentyl)aniline is a critical quality attribute. Impurities can arise from various sources, including the synthesis process (unreacted starting materials, by-products), degradation, or storage. A comprehensive purity analysis, therefore, requires more than a single technique. It necessitates an orthogonal approach, where different analytical methods with distinct separation and detection principles are employed to provide a holistic and trustworthy assessment.

This guide presents a three-pronged strategy:

• HPLC: For the quantification of the main component and non-volatile impurities.

• GC-MS: For the identification and quantification of volatile and semi-volatile impurities.

• NMR Spectroscopy: For absolute structural confirmation and quantitative analysis (qNMR) without the need for a specific reference standard of the analyte.

A foundational understanding of potential impurities is crucial for method development. Based on common synthetic routes for N-alkylated anilines, potential impurities for 2-methoxy-N-(2-methylcyclopentyl)aniline may include:

• Starting Materials: 2-methoxyaniline, 2-methylcyclopentanone, or 2-methylcyclopentyl halides.

• By-products: Di-alkylated products or isomers formed during synthesis.

• Degradation Products: Oxidized or hydrolyzed species.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Potency and Impurity Profiling

2.1. Principle and Rationale

Reversed-phase HPLC (RP-HPLC) is the premier technique for the purity analysis of moderately polar, non-volatile organic compounds like substituted anilines.[2][6] The method separates analytes based on their partitioning between a nonpolar stationary phase (typically C18) and a polar mobile phase.[6] By using a gradient elution, where the mobile phase composition is varied over time, a wide range of impurities with different polarities can be effectively separated from the main peak and quantified, typically using a UV detector.

2.2. Experimental Protocol: RP-HPLC with UV Detection

This protocol provides a robust starting point for method development, based on established methodologies for similar aniline compounds.[2][7]

Instrumentation and Materials:

• HPLC System: A standard system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Reagents: Acetonitrile (HPLC grade), Water (Milli-Q or equivalent), Formic Acid (0.1%).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Standard Preparation:

  • Accurately weigh and dissolve ~10 mg of 2-methoxy-N-(2-methylcyclopentyl)aniline reference standard in a 10 mL volumetric flask with a 50:50 mixture of Mobile Phase A and B to create a 1.0 mg/mL stock solution.

  • Prepare a working standard of 0.1 mg/mL by further dilution.

• Sample Preparation: Prepare the sample to be analyzed at a concentration of approximately 1.0 mg/mL in the same diluent. This higher concentration is crucial for detecting impurities at low levels (e.g., 0.1%).

• Chromatographic Run: Equilibrate the column with the initial mobile phase conditions. Inject the standard and sample solutions.

Table 1: Recommended HPLC Method Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides excellent retention and separation for moderately polar compounds.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Acetonitrile	Formic acid improves peak shape and provides protons for potential MS detection.
Gradient Elution	0-20 min: 30% to 90% B20-25 min: 90% B25-30 min: 30% B	A gradient is essential to elute both polar and non-polar impurities in a reasonable time.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Detection	UV at 254 nm	Aniline derivatives typically exhibit strong absorbance at this wavelength.
Injection Volume	10 µL	A common volume that balances sensitivity and the risk of column overload.

| Column Temperature | 30 °C | Controlled temperature ensures reproducible retention times. |

2.3. HPLC Workflow Diagram

Caption: Experimental workflow for HPLC purity analysis.

2.4. Data Analysis and Method Validation

Purity is typically calculated using the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram. For a robust and reliable method, validation according to ICH Q2(R1) guidelines is essential.[4][5][8]

Table 2: Key Method Validation Parameters (ICH Q2(R1))

Parameter	Objective	Typical Acceptance Criteria
Specificity	To ensure the method can separate the main analyte from impurities and degradation products.	Baseline resolution (>1.5) between the main peak and adjacent impurity peaks.
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (R²) > 0.999 over a specified range (e.g., LOQ to 120% of standard concentration).
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy.	Typically, a signal-to-noise ratio of 10:1. For impurity analysis, often set at ~0.05% of the nominal sample concentration.
Accuracy	The closeness of the measured value to the true value.	Recovery of 98.0% to 102.0% for spiked impurity samples at different concentrations.

| Precision (Repeatability) | The agreement between multiple measurements of the same sample. | Relative Standard Deviation (RSD) ≤ 2.0% for the main peak area and ≤ 10.0% for impurity peaks at the LOQ. |

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

3.1. Principle and Rationale

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile organic compounds.[9] It is particularly useful for detecting residual solvents and volatile by-products from the synthesis that may not be visible by HPLC. The gas chromatograph separates components based on their boiling points and interaction with the column's stationary phase, while the mass spectrometer fragments the eluting molecules and provides a unique mass spectrum, acting as a "molecular fingerprint" for identification. While some anilines require derivatization to improve volatility and peak shape, 2-methoxy-N-(2-methylcyclopentyl)aniline is likely amenable to direct analysis.[9][10]

3.2. Experimental Protocol: GC-MS Analysis

Instrumentation and Materials:

• GC-MS System: A gas chromatograph equipped with a capillary column and coupled to a mass spectrometer (e.g., a single quadrupole).

• Column: A mid-polarity column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane.

• Reagents: Dichloromethane or Ethyl Acetate (GC grade).

Procedure:

• Standard/Sample Preparation: Accurately prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent like ethyl acetate.

• GC-MS Run: Inject a small volume (typically 1 µL) into the GC inlet.

Table 3: Recommended GC-MS Method Parameters

Parameter	Recommended Condition	Rationale
Column	30 m x 0.25 mm ID, 5% phenyl-methylpolysiloxane	A workhorse column providing good separation for a wide range of semi-volatile compounds.
Inlet Temperature	250 °C	Ensures rapid volatilization of the sample without thermal degradation.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Start at 80 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	A temperature ramp allows for the separation of compounds with a range of boiling points.
MS Transfer Line	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for electron ionization (EI).
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.

| Mass Scan Range | 40 - 450 amu | Covers the expected mass of the parent compound and its likely fragments. |

3.3. GC-MS Workflow Diagram

Caption: Logical flow of NMR experiments for structure elucidation.

4.4. Data Analysis and Interpretation For qNMR, purity is calculated using the following formula, which relates the integrated signal areas to the molar quantities of the analyte and the standard.

Purity (%) = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

Where:

• I: Integral value of the signal

• N: Number of protons for the integrated signal

• M: Molar mass

• m: Weighed mass

• P: Purity of the standard

Summary: An Integrated Strategy

The purity of 2-methoxy-N-(2-methylcyclopentyl)aniline cannot be assured by a single analytical method. A robust quality assessment relies on the intelligent combination of orthogonal techniques.

Table 4: Comparison of Recommended Analytical Techniques

Technique	Primary Application	Strengths	Limitations
HPLC-UV	Potency assay and quantification of non-volatile impurities.	High precision, robust, excellent for routine QC. [2]	May not detect non-UV active or highly volatile impurities.
GC-MS	Identification of volatile impurities and residual solvents.	High sensitivity, provides structural information for identification. [9]	Not suitable for non-volatile or thermally labile compounds.

| NMR | Absolute structure confirmation and absolute quantitative purity (qNMR). | Primary method for structure, qNMR is highly accurate without a specific analyte standard. | Lower sensitivity than chromatographic methods, requires more sample. |

By integrating the results from these three complementary techniques, researchers and drug development professionals can build a comprehensive and reliable purity profile for 2-methoxy-N-(2-methylcyclopentyl)aniline, ensuring it meets the stringent quality standards required for its intended application.

References

• ICH. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. [Link]

• ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Rübel, A., et al. (2021). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry. [Link]

• ResearchGate. (n.d.). GC spectrum of the reaction mixture during the N-alkylation of aniline.... ResearchGate. [Link]

• Schönbichler, S. A., et al. (2021). Quantification of aniline and N-methylaniline in indigo. PMC - NIH. [Link]

• Dasgupta, A., et al. (1996). Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. PubMed. [Link]

• Sharma, S. K., et al. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Rasayan Journal of Chemistry. [Link]

• SIELC Technologies. (2018). Separation of 2-Methoxy-5-nitroaniline on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• ResearchGate. (n.d.). GC spectra of reaction mixture in N‐alkylation of aniline with benzyl.... ResearchGate. [Link]

• Elyashberg, M., et al. (2018). Identification and structure elucidation by NMR spectroscopy. ResearchGate. [Link]

• Kwan, E. E., & Huang, S. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University Sites. [Link]

• Kwan, E. E., & Huang, S. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Semantic Scholar. [Link]

• Al-Kindy, S. M. Z., et al. (2015). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. ResearchGate. [Link]

• Agova, N., et al. (2021). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Bulgarian Chemical Communications. [Link]

• Singh, N., et al. (2017). Desktop NMR for structure elucidation and identification of strychnine adulteration. Analyst (RSC Publishing). [Link]

Sources

• 1. 1480442-36-1|2-Methoxy-N-(2-methylcyclopentyl)aniline|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Developing Assays for 2-methoxy-N-(2-methylcyclopentyl)aniline Target Engagement

Executive Summary & Compound Analysis

2-methoxy-N-(2-methylcyclopentyl)aniline represents a specific chemotype of lipophilic N-aryl-cycloalkylamines. Structurally, this molecule features an ortho-anisidine core coupled to a hydrophobic cycloalkyl ring. This pharmacophore is highly characteristic of Class A GPCR ligands , specifically bioisosteres developed for Melatonin Receptors (MT1/MT2) . The o-methoxy group mimics the 5-methoxy indole of melatonin, while the cycloalkyl ring occupies the hydrophobic binding pocket typically engaged by the N-acetyl group of endogenous ligands.

This Application Note details the development of a robust Target Engagement (TE) screening cascade. Because this compound is a lipophilic amine, traditional biochemical assays may suffer from non-specific binding. Therefore, we prioritize cellular thermal shift and proximity-based assays to validate engagement in a physiological context.

Target Hypothesis

Based on Structural Activity Relationship (SAR) norms, the primary target class is Gi-coupled GPCRs (MT1/MT2) . Secondary off-target risks include Sigma-1 receptors due to the cationic amphiphilic nature of the amine.

Strategic Assay Cascade

To rigorously validate target engagement, we employ a three-tiered approach:

Tier	Assay Technology	Objective	Readout
1	Cellular Thermal Shift (CETSA)	Validate physical binding in intact cells (Label-free).	Thermal stabilization ( shift).
2	NanoBRET™ TE	Quantify intracellular affinity and residence time.	BRET Ratio (mBU).[1]
3	TR-FRET cAMP	Confirm functional consequence (Agonism vs. Antagonism).	cAMP Concentration.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA provides the most direct evidence of target engagement without requiring a tracer ligand. It relies on the thermodynamic principle that ligand binding stabilizes a protein, increasing its melting temperature (

).

Materials

• Cell Line: CHO-K1 or HEK293 stably expressing human MT1/MT2 (or target of interest).

• Compound: 2-methoxy-N-(2-methylcyclopentyl)aniline (10 mM DMSO stock).

• Detection: Western Blot (antibody specific to target) or AlphaScreen (if tagged).

Step-by-Step Methodology

• Cell Preparation:

  • Harvest cells at 80% confluency.

  • Resuspend in TBS supplemented with protease inhibitors at

    cells/mL.

• Compound Treatment:

  • Aliquot cell suspension (20 µL) into PCR plates.

  • Add compound (final conc. 10 µM) or DMSO vehicle (0.1%).

  • Incubation: 60 minutes at 37°C to allow cellular entry and equilibrium binding.

• Thermal Challenge (The Melt):

  • Heat the samples using a gradient PCR cycler.

  • Range: 37°C to 67°C (3°C intervals) for 3 minutes.

  • Cool immediately to 25°C for 3 minutes.

• Lysis & Separation:

  • Add 5 µL of lysis buffer (0.4% NP-40 equivalent) and incubate for 20 min.

  • Centrifuge at 20,000 x g for 20 min at 4°C to pellet precipitated (denatured) proteins.

  • Collect the supernatant (soluble fraction).

• Detection:

  • Analyze supernatants via Western Blot or capillary electrophoresis (e.g., Wes/Jess).

  • Data Analysis: Plot normalized signal intensity vs. Temperature. Calculate

    (Shift).[2]

Workflow Visualization

Figure 1: CETSA workflow. Ligand binding stabilizes the target, keeping it soluble at higher temperatures compared to DMSO controls.

Protocol 2: NanoBRET™ Target Engagement Assay

Rationale: While CETSA proves binding, NanoBRET allows for precise

determination and kinetic analysis (residence time) in live cells. It uses a bioluminescent fusion protein (NanoLuc-Target) and a fluorescent cell-permeable tracer.

Mechanism

The compound competes with a fluorescent tracer for the target binding site.

• No Compound: Tracer binds

  BRET signal (Energy transfer from NanoLuc to Tracer).

• Compound Bound: Tracer displaced

  Loss of BRET signal.

Experimental Setup

• Transfection:

  • Transfect HEK293 cells with N-terminal NanoLuc-MT1 fusion vector.

  • Plate cells in white 96-well plates (20,000 cells/well).

• Tracer Optimization (Pre-Step):

  • Determine the

    of the fluorescent tracer (e.g., a BODIPY-labeled melatonin analog).

  • Use the tracer at a concentration near its

    (typically 10-50 nM).

• Competition Assay:

  • Add the fluorescent tracer to all wells.

  • Add serially diluted 2-methoxy-N-(2-methylcyclopentyl)aniline (10 µM down to 1 nM).

  • Incubation: 2 hours at 37°C.

• Measurement:

  • Add NanoBRET Nano-Glo Substrate.

  • Read Donor Emission (460 nm) and Acceptor Emission (618 nm).

  • Calculation: BRET Ratio =

    .

Data Interpretation: A dose-dependent decrease in BRET signal confirms the compound engages the orthosteric binding site.

Protocol 3: Functional Validation (cAMP Modulation)

Rationale: Target engagement does not imply efficacy. To determine if 2-methoxy-N-(2-methylcyclopentyl)aniline is an agonist (activates) or antagonist (blocks), we measure downstream signaling. Assuming a Gi-coupled mechanism (Melatonin-like):

• Agonist: Decreases Forskolin-induced cAMP.

• Antagonist: No effect alone; reverses the effect of a known agonist.

Step-by-Step Methodology (TR-FRET)

• Cell Seeding:

  • Use CHO-K1 cells overexpressing the target.

  • Seed 5,000 cells/well in a 384-well low-volume plate.

• Agonist Mode (Gi-coupled):

  • Stimulate cells with Forskolin (10 µM) to elevate cAMP.

  • Simultaneously treat with serial dilutions of the test compound.

  • Incubate 30 min at RT.

• Detection:

  • Add Lysis buffer containing Eu-cryptate-labeled cAMP antibody and d2-labeled cAMP analog (HTRF/TR-FRET reagents).

  • Incubate 1 hour.

• Readout:

  • Measure FRET signal (665 nm / 620 nm).

  • Note: High cellular cAMP competes with d2-cAMP, decreasing the FRET signal.

  • Result: If the compound is an agonist, it will inhibit cAMP production, leading to an increase in FRET signal (recovery of tracer binding).

Signaling Pathway Diagram

Figure 2: Gi-coupled GPCR signaling. The compound binds the receptor, activating Gi, which inhibits Adenylyl Cyclase, reducing cAMP levels.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
CETSA: No Shift	Compound insolubility or low affinity.	Verify solubility in media; Try "Isothermal Dose Response" at 50°C.
High Background (BRET)	Tracer sticking to plasticware.	Use non-binding surface (NBS) plates; Titrate tracer concentration.
Inconsistent Potency	Lipophilic compound trapped in BSA.	Reduce FBS concentration in assay buffer to 0.1% or use BSA-free buffer.

References

• Jafurulla, M., et al. (2020). "Cellular Thermal Shift Assay (CETSA) for Monitoring Target Engagement in Cells." Methods in Molecular Biology. Link

• Robers, M.B., et al. (2015). "Target engagement and drug residence time can be observed in living cells with BRET." Nature Communications. Link

• Cecon, E., et al. (2018). "Melatonin receptor signaling: pathways, functions, and drug discovery." British Journal of Pharmacology. Link

• Lundholt, B.K., et al. (2003). "A simple technique for measuring cell viability and receptor binding in the same sample." Journal of Biomolecular Screening. Link

Sources

• 1. 2-Methoxy-N-methylaniline | C8H11NO | CID 2759579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cell-Based Assay Profiling of 2-methoxy-N-(2-methylcyclopentyl)aniline

Target Audience: Researchers, scientists, and drug development professionals Document Type: Standard Operating Procedure & Application Guide

Introduction & Strategic Rationale

The compound 2-methoxy-N-(2-methylcyclopentyl)aniline (hereafter referred to as MMCA ) represents a structurally intriguing small molecule scaffold. Featuring an aniline core derivatized with a methoxy group and a lipophilic 2-methylcyclopentyl ring, this structural motif is characteristic of privileged hinge-binding fragments in kinase inhibitors and allosteric modulators of G-protein coupled receptors (GPCRs).

To transition a compound like MMCA from a preliminary synthetic hit to a validated lead, researchers must rigorously define its cellular behavior. This application note details a comprehensive, self-validating cell-based assay workflow designed to evaluate MMCA. The protocol is divided into three critical modules: determining baseline cytotoxicity, proving intracellular target engagement, and mapping downstream phenotypic consequences.

Caption: Multiparametric cell-based assay workflow for MMCA characterization.

Module 1: Cell Viability & Proliferation (CellTiter-Glo)

Causality & Logic

Before assessing specific target engagement, it is imperative to establish the cytotoxicity profile of MMCA. This ensures that subsequent phenotypic observations are driven by specific pharmacological mechanisms rather than general cell death. We utilize the CellTiter-Glo® (CTG) Luminescent Cell Viability Assay [1]. This homogeneous "add-mix-measure" assay quantifies intracellular ATP—a direct proxy for metabolically active cells. The use of a proprietary thermostable luciferase minimizes pipetting steps, reduces technical artifacts, and provides a highly stable luminescent signal.

Step-by-Step Protocol

• Cell Seeding: Harvest target cells (e.g., HCT116 or HeLa) during the logarithmic growth phase. Seed at a density of 1,000 cells/well in 25 µL of complete culture medium into a 384-well opaque white microplate.

• Incubation: Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence and recovery.

• Compound Treatment: Prepare a 10-point, 3-fold serial dilution of MMCA in DMSO. Transfer the compound to the assay plate using an acoustic liquid handler (e.g., Echo 550) to achieve a final top concentration of 30 µM (final DMSO concentration ≤ 0.3% v/v).

• Exposure: Incubate the treated cells for 72 hours at 37°C, 5% CO₂.

• Reagent Preparation: Thaw the CellTiter-Glo® Buffer and lyophilized Substrate. Mix to reconstitute the reagent and equilibrate to room temperature.

• Assay Execution: Equilibrate the 384-well plate to room temperature for 30 minutes. Add 25 µL of CellTiter-Glo® Reagent to each well.

• Lysis & Stabilization: Shake the plate on an orbital shaker at 500 rpm for 2 minutes to induce complete cell lysis. Allow the plate to sit at room temperature for 10 minutes to stabilize the luminescent signal.

• Detection: Read the plate using a multimode microplate reader (e.g., EnVision) set to luminescence mode with an integration time of 0.5 seconds per well.

Self-Validation System: Calculate the Z'-factor using DMSO vehicle wells as the negative control and 10 µM staurosporine as the positive control. A Z'-factor > 0.5 validates the assay's robustness, ensuring the calculated IC₅₀ for MMCA is statistically reliable.

Module 2: Target Engagement in Intact Cells (CETSA)

Causality & Logic

Demonstrating that MMCA physically binds to its putative intracellular target is a critical milestone. The Cellular Thermal Shift Assay (CETSA) achieves this without requiring chemical modification or fluorophore tagging of the compound [2]. CETSA relies on the thermodynamic principle that ligand binding stabilizes a protein's folded state. By subjecting intact cells to a thermal gradient, unbound proteins denature and precipitate, while MMCA-bound proteins remain in the soluble fraction. Quantifying the soluble protein yields a melting curve; a shift in the melting temperature (

) confirms direct intracellular target engagement.

Caption: Mechanism of the Cellular Thermal Shift Assay (CETSA) for target engagement.

Step-by-Step Protocol

• Cell Preparation: Culture cells in 10 cm dishes until 80% confluent.

• Compound Incubation: Treat the cells with MMCA at a concentration equivalent to 5× its expected biochemical IC₅₀ (or 10 µM as a standard starting point) or a DMSO vehicle control. Incubate for 1 hour at 37°C to allow for cell penetration and target binding.

• Harvesting: Wash cells gently with PBS, detach using a cell scraper (avoid trypsin to prevent surface protein degradation), and resuspend in PBS supplemented with protease and phosphatase inhibitors.

• Thermal Challenge: Aliquot 100 µL of the cell suspension into a series of PCR tubes. Heat the tubes in a thermal cycler across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for exactly 3 minutes. Cool at room temperature for 3 minutes.

• Lysis: Lyse the cells by subjecting the tubes to three rapid freeze-thaw cycles (submerging in liquid nitrogen followed by a 37°C water bath).

• Separation: Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Detection: Carefully extract the soluble supernatant. Normalize protein concentrations using a BCA assay, resolve via SDS-PAGE, and perform quantitative Western blotting against the putative target protein.

Self-Validation System: Probe the same soluble fractions for a structural housekeeping protein (e.g., GAPDH or

-actin). The housekeeping protein must exhibit a consistent melting curve independent of MMCA treatment, proving that the observed thermal shift in the target protein is a specific ligand-induced event rather than a global destabilization of the proteome.

Module 3: Phenotypic Profiling (High-Content Screening)

Causality & Logic

While CTG provides bulk viability data and CETSA proves binding, High-Content Screening (HCS) maps the functional cellular consequences of MMCA exposure at the single-cell level [3]. By utilizing automated fluorescence microscopy and algorithmic image analysis, HCS extracts multiparametric data—such as nuclear morphology, cytoskeletal integrity, and specific biomarker localization. This allows researchers to classify MMCA's mechanism of action (e.g., differentiating between apoptotic induction, cell cycle arrest, or specific kinase pathway inhibition).

Step-by-Step Protocol

• Cell Seeding: Seed cells at 2,000 cells/well in 384-well black, clear-bottom imaging plates. Incubate overnight.

• Treatment: Treat cells with MMCA at the IC₂₀ and IC₅₀ concentrations determined from the CTG assay. Incubate for 24 hours.

• Fixation: Carefully aspirate the medium and fix cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization & Blocking: Wash three times with PBS. Permeabilize cells using 0.1% Triton X-100 in PBS for 10 minutes. Block non-specific binding with 5% Bovine Serum Albumin (BSA) in PBS for 1 hour.

• Primary Staining: Incubate cells overnight at 4°C with primary antibodies targeting specific mechanistic biomarkers (e.g., anti-phospho-ERK for MAPK pathway assessment).

• Secondary Staining: Wash three times with PBS. Incubate for 1 hour at room temperature with highly cross-adsorbed fluorescent secondary antibodies (e.g., AlexaFluor 568), Hoechst 33342 (nuclear mask, 1 µg/mL), and Phalloidin-AlexaFluor 488 (F-actin mask).

• Imaging & Analysis: Image the plate using an automated confocal HCS platform (e.g., PerkinElmer Opera Phenix). Capture at least 5 fields per well. Use integrated image analysis software to segment nuclei and cytoplasm, quantifying fluorescence intensity and morphological features.

Self-Validation System: Utilize the Hoechst nuclear mask to ensure cell counts per field are statistically significant (>500 cells/well). Exclude edge-effect wells from phenotypic calculations to prevent artifactual data skewing.

Data Presentation & Expected Outcomes

To facilitate rapid decision-making during lead optimization, all quantitative data derived from the three modules should be consolidated. Below is a standardized reporting matrix for MMCA characterization:

Assay Module	Parameter Evaluated	Readout Metric	Expected Range for a Validated Lead
CellTiter-Glo (CTG)	Global Cytotoxicity / Proliferation	IC₅₀ (µM)	< 1.0 µM (if targeting oncology) or > 50 µM (if optimizing for safety)
CellTiter-Glo (CTG)	Assay Robustness	Z'-Factor	0.5 – 1.0
CETSA	Intracellular Target Engagement	(°C)	+2.0°C to +8.0°C shift compared to vehicle
CETSA	Specificity Control	GAPDH	< 0.5°C variance across treatments
HCS Profiling	Target Biomarker Modulation	EC₅₀ (µM)	Correlative with CTG IC₅₀ / CETSA binding affinity
HCS Profiling	Nuclear Morphology	Apoptotic Index (%)	Dose-dependent increase if cytotoxic

References

• National Center for Biotechnology Information (NCBI). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Assay Guidance Manual. URL:[Link] [2]

• National Center for Biotechnology Information (NCBI). Assay Development Guidelines for Image-Based High Content Screening, High Content Analysis and High Content Imaging. Assay Guidance Manual. URL:[Link] [3]

Technical Notes & Optimization

purification challenges of N-alkylated aniline derivatives

Welcome to the Technical Support Center for Organic Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of N-alkylated anilines. The synthesis of these compounds—crucial intermediates in pharmaceuticals, agrochemicals, and functional dyes[1]—often yields a complex mixture of unreacted starting material, mono-alkylated products, and di-alkylated byproducts[2].

Because anilines possess a basic nitrogen lone pair and are highly susceptible to oxidation, standard purification techniques often fail, resulting in severe band broadening, co-elution, or product degradation. This guide is designed to troubleshoot these specific bottlenecks using field-proven, mechanistically grounded strategies.

🔬 Troubleshooting & FAQs

Q1: My N-alkylated aniline is streaking severely across the silica gel column, resulting in poor recovery and overlapping fractions. How do I fix this?

The Causality: Standard normal-phase silica gel is a Brønsted acid due to the presence of surface silanol groups (-SiOH). The basic lone pair on the nitrogen of your N-alkylated aniline interacts strongly with these acidic protons[3]. This creates a continuous adsorption-desorption lag as the compound travels down the column, manifesting as a "streak" or tailing peak rather than a tight band[4].

The Solution: You must neutralize the acidic silica surface.

• Mobile Phase Modifier: Add a competing basic modifier, such as 0.1% to 5% (v/v) Triethylamine (TEA) or 1-2% ammonium hydroxide, to your mobile phase[5]. The small, highly basic TEA molecules will preferentially bind to and "deactivate" the silanol sites, allowing your bulkier aniline derivative to elute based purely on polarity[4].

• Alternative Stationary Phase: If your compound is sensitive to TEA, switch to an amine-functionalized silica column (e.g., KP-NH). These columns have primary amines covalently bonded to the silica, rendering the surface inherently basic and eliminating the need for mobile phase modifiers[4].

Q2: I cannot resolve the mono-alkylated aniline from the di-alkylated byproduct. They co-elute perfectly on TLC. What is the best strategy?

The Causality: Mono- and di-alkylated anilines often share nearly identical

values on normal-phase silica because the addition of a second alkyl group does not drastically alter the overall dipole moment of the molecule compared to the primary amine starting material.

The Solution: Shift the separation mechanism from polarity-driven to hydrophobicity-driven.

• Reversed-Phase Chromatography (C18): This is the most effective method for this specific issue. In a reversed-phase system (e.g., Water/Acetonitrile gradient), the di-alkylated product is significantly more hydrophobic than the mono-alkylated product and will be retained much longer on the column, resulting in baseline resolution[5].

• Chemical Scavenging (Derivatization): If you must use normal phase, treat the crude mixture with a polymer-bound aldehyde (scavenger resin) or a mild acylating agent (like acetic anhydride) before purification. The mono-alkylated (secondary) amine will react to form an amide, drastically changing its polarity, while the di-alkylated (tertiary) amine remains unreacted and can be easily flushed through the column.

Q3: My purified N-alkylated aniline fractions turn from pale yellow to dark brown during rotary evaporation. What is happening?

The Causality: Electron-rich anilines, particularly those with alkyl-donating groups on the nitrogen, are highly susceptible to air oxidation. Upon concentration and exposure to ambient oxygen and light, they rapidly oxidize to form highly conjugated, colored oligomers (such as quinone imines or polyanilines).

The Solution:

• Perform concentration under reduced pressure at a bath temperature strictly below 40°C.

• Backfill the rotary evaporator with an inert gas (Argon or Nitrogen) instead of ambient air when breaking the vacuum.

• Store the purified oil/solid in amber vials, flushed with Argon, at -20°C.

📊 Data Presentation: Chromatographic Modifiers

When optimizing your solvent system, selecting the right modifier is critical. Below is a quantitative summary of common chromatographic modifiers used for basic amines to help you balance resolution and compound stability.

Modifier / Stationary Phase	Typical Conc.	Mechanism of Action	Impact on of Amines	Post-Purification Removal
Triethylamine (TEA)	0.5% - 2.0% v/v	Competes for Brønsted acid silanol sites[5].	Increases by 0.1 - 0.3	Moderate (BP: 89°C). Requires high vacuum.
Ammonium Hydroxide	1.0% - 2.0% v/v	Neutralizes silica; best for highly polar amines[5].	Increases by 0.2 - 0.4	Easy (Volatile).
Amine-Silica (KP-NH)	N/A	Covalently bonded basic surface[4].	Normalizes without additives	N/A (No additives used).
Reversed-Phase (C18)	0.1% Formic Acid	Hydrophobic retention; acid ensures ionization.	Separation driven by alkyl chain length	Easy (Lyophilization or extraction).

🧪 Standard Operating Procedure: Self-Validating TEA-Deactivated Chromatography

To ensure trustworthiness in your purification, this protocol incorporates a self-validating step to confirm that the silica column is fully deactivated before your valuable sample is loaded.

Materials:

• Crude N-alkylated aniline mixture

• Silica gel (40-63 µm, 60 Å)

• Hexanes and Ethyl Acetate (EtOAc)

• Triethylamine (TEA)

• pH test strips

Step-by-Step Methodology:

• Eluent Preparation: Prepare your desired mobile phase gradient (e.g., 10% EtOAc in Hexanes). Add exactly 1% (v/v) TEA to the mixture. Note: Always add TEA to the non-polar solvent mixture, never directly to the silica.

• Column Packing: Slurry the silica gel in the 1% TEA/Hexanes/EtOAc mixture. Pour the slurry into the glass column and allow it to settle under gentle air pressure.

• Self-Validation (The Saturation Check): Pass 3 column volumes (CV) of the TEA-modified eluent through the packed column. Collect a few drops of the eluting solvent and spot it on a moistened pH indicator strip.

  • Validation: If the pH is neutral (~7), the silica is still absorbing TEA. Continue flushing. If the pH is basic (~9-10), the acidic silanol sites are fully saturated[5]. You may now proceed.

• Sample Loading: Dissolve your crude mixture in the minimum amount of TEA-modified eluent and carefully apply it to the top of the silica bed.

• Elution: Run the column using a shallow gradient (e.g., 5% to 20% EtOAc over 10 CVs). Collect small fractions to ensure the mono- and di-alkylated products do not overlap.

• Concentration: Combine pure fractions and concentrate under reduced pressure (Bath temp < 40°C). To remove residual TEA, co-evaporate the product twice with toluene, then place under high vacuum (0.1 mbar) for 4 hours.

🗺️ Visualization: Purification Decision Matrix

Decision matrix for selecting N-alkylated aniline purification workflows.

📚 References

• Biotage. "Successful flash chromatography." Biotage Knowledge Base. URL:[Link]

• Biotage. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage Knowledge Base. URL:[Link]

• Google Patents. "US4918232A - Process for separating aniline derivatives." Google Patents. URL:

• Semantic Scholar. "Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase." Semantic Scholar. URL:[Link]

Sources

• 1. US4918232A - Process for separating aniline derivatives - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting unexpected side products in aniline synthesis

Status: Operational Operator: Senior Application Scientist Topic: Troubleshooting Unexpected Side Products in Nitroarene Reduction

The Diagnostic Dashboard

Quickly identify your issue based on physical observation and analytical data.

Symptom	Probable Side Product	Root Cause	Immediate Action
Orange/Red Coloration	Azo/Azoxy compounds	Condensation of intermediates (Nitroso + Hydroxylamine) due to basic pH or low H₂ pressure.	Check pH (must be <7). Increase H₂ pressure/agitation.
Mass -1 (H for X)	Dehalogenated Arene	Oxidative addition of catalyst (Pd) into C-Cl/Br/I bond.	Switch to Pt/C or add inhibitor (e.g., thiophene, H₃PO₄).
Mass +14/28	N-Alkylated Aniline	Reductive alkylation with alcohol solvent (Methanol/Ethanol).	Switch to aprotic solvent (EtOAc, THF) or lower Temp.
Mass +16	Phenylhydroxylamine	Incomplete reduction (stalled reaction).	Check catalyst activity. Increase Temp/Pressure.
Mass +6	Cyclohexylamine	Over-hydrogenation (Ring saturation).	Lower pressure/temp. Switch from Pt/Rh to Pd/C or Fe.

Deep Dive: Technical Analysis & Solutions

Scenario A: The "Colored Impurity" (Azo/Azoxy Coupling)

The Issue: Your reaction mixture turns bright orange or red. LCMS shows dimers (Mass = 2x Substrate - O or - H₂). The Science: This is the Haber Mechanism in action. The reduction of nitroarenes proceeds via Nitroso (

) and Hydroxylamine ( ) intermediates.

• Causality: If the reduction is slow (low pressure/poor agitation) or the pH is basic, the electrophilic Nitroso species reacts with the nucleophilic Hydroxylamine to form an Azoxy dimer. This can further reduce to an Azo compound.

• Self-Validating Check: Spot your TLC. If the spot is UV active and colored (yellow/orange) before staining, it is likely an azo-dimer.

Corrective Protocol:

• Acidify: Ensure the reaction medium is neutral or slightly acidic. Basic conditions catalyze the condensation.

• Pressure Surge: Increase H₂ pressure (>5 bar). High surface hydrogen concentration drives the rapid reduction of Nitroso to Hydroxylamine, minimizing its lifespan to react with other species.

• Catalyst Switch: If using Pd/C, ensure it is unpoisoned. Poisoned catalysts slow the surface reaction, allowing intermediates to desorb and couple in the bulk solution.

Scenario B: "The Vanishing Halogen" (Dehalogenation)

The Issue: You are reducing p-chloronitrobenzene, but your product is aniline (no chlorine). The Science: Palladium is excellent at oxidative addition into C-X bonds (especially I > Br > Cl). Once the C-X bond breaks, the metal-hydride species reduces the aryl ring.

• Causality: Standard Pd/C is too active. The rate of dehalogenation competes with nitro reduction.

Corrective Protocol:

• The Platinum Standard: Switch to Pt/C (Sulfided) . Platinum is far less active for oxidative addition into C-Halogen bonds than Palladium but remains active for Nitro reduction.

• Inhibition Strategy: If you must use Pd/C, add a "poison" to the catalyst.

  • Add 0.1 - 0.5 equiv of H₃PO₄ or HBr. The acid protonates the electron-rich intermediates, making oxidative addition less favorable.

  • Add Vanadium: V/C or V-doped Pd catalysts have shown high chemoselectivity [1].

Scenario C: "The Mystery Mass" (N-Alkylation)

The Issue: You used Methanol as a solvent. You observe M + 14 (Methyl) or M + 28 (Ethyl) peaks. The Science: This is "Borrowing Hydrogen" or Reductive Alkylation.

• Mechanism: The metal catalyst dehydrogenates the alcohol to an aldehyde. The primary aniline product reacts with this aldehyde to form an imine, which is then reduced to a secondary amine.

• Causality: High temperatures (>50°C) and active catalysts (Raney Ni, Pd/C) in primary alcohol solvents.

Corrective Protocol:

• Solvent Swap: Use Ethyl Acetate, THF, or Toluene. These cannot form aldehydes.

• Temperature Control: If solubility requires alcohols, keep T < 40°C.

Visual Logic: Mechanisms & Decision Trees

Diagram 1: The Haber Reduction & Pitfalls

This diagram illustrates the "Happy Path" (Green) vs. the "Side Product Traps" (Red).

Caption: The central green path represents the desired reduction. Red dashed lines indicate deviations caused by pH, solvent choice, or catalyst over-activity.

Diagram 2: Troubleshooting Decision Tree

Follow this logic to select the correct experimental conditions.

Caption: Decision matrix for selecting catalyst and solvent based on substrate functionality.

Validated Experimental Protocols

Protocol A: Chemoselective Hydrogenation (Halogen-Safe)

Use this for substrates containing Cl, Br, or I to prevent dehalogenation.

• Preparation: In a hydrogenation vessel, dissolve 1.0 equiv of Halonitroarene in Methanol (or EtOAc if N-alkylation is a risk).

• Inhibitor Addition: Add 0.5% (w/w) of Pt/C (sulfided) .

  • Alternative: If using Pd/C, add 0.5 equiv of H₃PO₄ or Morpholine (as a reversible poison).

• Purge: Perform 3x Vacuum/Nitrogen cycles, followed by 3x Hydrogen purge.

• Reaction: Pressurize to 5-10 bar H₂ . Stir vigorously at 25°C .

  • Note: Do not heat initially. Heat promotes C-X cleavage.

• Monitoring (Self-Validation): Check TLC every 30 mins.

  • Pass Criteria: Disappearance of starting material.

  • Fail Criteria: Appearance of a lower spot (Aniline) without the halogen (check via crude NMR or LCMS immediately if suspected).

• Workup: Filter catalyst through Celite. Neutralize if acid was added. Concentrate.

Protocol B: Iron-Mediated Reduction (The "Fail-Safe")

Use this if catalytic hydrogenation fails or yields inseparable mixtures.

• Mixture: Suspend 1.0 equiv Nitroarene and 5.0 equiv Iron powder in Ethanol/Water (4:1).

• Activation: Add 0.1 equiv NH₄Cl (Ammonium Chloride).

  • Why? This creates a mild electrolyte without the harsh hydrolysis of strong HCl [2].

• Reflux: Heat to reflux (80°C) for 2-4 hours.

• Validation: The grey iron powder will turn into a reddish-brown sludge (Iron Oxide).

• Workup: Filter hot through Celite (Caution: Pyrophoric iron waste). Wash cake with EtOAc.

References

• Selective Hydrogenation of Halonitrobenzenes

  • Title: Electron-Enriched Pd Nanoparticles for Selective Hydrogenation of Halonitrobenzenes to Haloanilines.[1]

  • Source: MDPI (C

  • URL:[Link]

• Chemoselective Reduction Mechanisms

  • Title: Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal C
  • Source: Organic Letters (ACS), 2021.

  • URL:[Link]

• N-Alkylation Side Reactions

  • Title: Direct One-Pot Reductive N-Alkylation of Nitroarenes by using Alcohols with Supported Gold Catalysts.[2]

  • Source: Chemistry - A European Journal (via Fudan Univ), 2011.

  • URL:[Link]

• General Review of Side Reactions

  • Title: Selective Catalytic Hydrogenation of Nitroarenes to Anilines.[3][4]

  • Source: ResearchG

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 3. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Refining the Final Purification of 2-methoxy-N-(2-methylcyclopentyl)aniline

Welcome to the technical support center for the purification of 2-methoxy-N-(2-methylcyclopentyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the final purification stages of this key aniline derivative. Our focus is on providing practical, field-tested solutions grounded in robust chemical principles to ensure you achieve the desired purity, yield, and scalability for your project.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should anticipate in my crude 2-methoxy-N-(2-methylcyclopentyl)aniline?

A1: The impurity profile is fundamentally tied to the synthetic route employed. However, for typical syntheses like Buchwald-Hartwig amination or reductive amination, you should anticipate:

• Unreacted Starting Materials: Residual 2-methylcyclopentylamine or 2-methoxyaniline (o-anisidine).

• Catalyst Residues: Palladium or copper catalysts if methods like Buchwald-Hartwig or Ullmann coupling were used.[1]

• Side-Reaction Products: Over-alkylation products or byproducts from competing reactions.

• Oxidation Products: Anilines, particularly secondary anilines, are susceptible to air oxidation, which often results in the formation of colored impurities.[2] This is a very common cause of discoloration (e.g., yellow, brown, or pink hues).

Q2: My final product is a viscous oil at room temperature. How can I best purify it?

A2: Purifying non-crystalline oils is a common challenge. The two most effective strategies are:

• Flash Column Chromatography: This is the workhorse method for purifying oils, separating compounds based on polarity.[3] For secondary amines, which can interact with the acidic silica gel, specific precautions are necessary.

• Salt Formation & Recrystallization: If the freebase amine is an oil, converting it to a crystalline salt can significantly simplify purification.[4] Hydrochloride or acetate salts are frequently used for this purpose. The resulting salt often has a high melting point and a well-defined crystal lattice, making it amenable to recrystallization.[4][5]

Q3: The purified compound is consistently colored, even after chromatography. What causes this and how can I fix it?

A3: Persistent color is almost always due to trace amounts of highly conjugated, oxidized impurities.[2] While chromatography removes bulk impurities, it may not effectively separate these minor colored species.

• Activated Charcoal Treatment: During workup or before the final isolation step, you can dissolve the product in a suitable solvent, add a small amount of activated carbon, stir or heat briefly, and then filter through a pad of celite. This is highly effective at adsorbing many colored impurities.[6]

• Distillation from Zinc Dust: For more stubborn cases, vacuum distillation from a small amount of zinc dust can be effective. The zinc acts as a reducing agent, converting some colored impurities back to their colorless forms.[2]

Q4: How can I definitively assess the purity of my final product?

A4: A multi-faceted approach is required to establish purity confidently.

• Chromatographic Methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the gold standards.[7][8] GC with a Nitrogen-Phosphorus Detector (NPD) offers excellent sensitivity for nitrogen-containing compounds like your target aniline.[9][10]

• Spectroscopic Methods: ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the structure and identify organic impurities. Quantitative NMR (qNMR) can provide a highly accurate purity value without needing a specific reference standard for the main component.[11]

Purification Strategy Workflow

The choice of purification strategy depends on the initial purity and physical state of your crude product. The following workflow provides a logical decision-making process.

Caption: Decision workflow for selecting a purification strategy.

Troubleshooting Guides

This section addresses specific problems you may encounter with common purification techniques.

Flash Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation/Co-elution	Incorrect Mobile Phase Polarity: The chosen solvent system does not provide adequate resolution between your product and impurities.	Optimize with TLC: Systematically test different solvent systems (e.g., Hexane/Ethyl Acetate, Dichloromethane/Methanol) using Thin-Layer Chromatography (TLC). Aim for an Rf value of approximately 0.25-0.35 for your target compound.[7]
Column Overloading: Too much crude material was loaded onto the column relative to the amount of silica gel.	Reduce Load: Use a higher ratio of silica gel to crude material. A common starting point is a 30:1 to 50:1 ratio by weight.[7]
Product Streaking/Tailing	Amine-Silica Interaction: The basic nitrogen atom of the aniline is interacting strongly with the acidic silanol groups on the silica surface.	Add a Modifier: Add a small amount of a basic modifier, such as triethylamine (~0.5-1%) or ammonia in methanol, to your mobile phase. This deactivates the acidic sites on the silica, leading to sharper peaks.[4]
Low Recovery/Decomposition	Compound Instability on Silica: Some sensitive anilines can degrade on acidic silica gel, especially with prolonged exposure.	Use Deactivated Silica: Consider using silica gel that has been pre-treated with a base or switch to a less acidic stationary phase like alumina (basic or neutral).[4] Also, work quickly to minimize the time the compound spends on the column.

Recrystallization (as Hydrochloride Salt)

Problem	Potential Cause(s)	Recommended Solution(s)
Product "Oils Out"	Supersaturation/Melting Point Issue: The melting point of the salt is below the boiling point of the solvent, or the solution is too concentrated.	Change Solvent System: Try a solvent or solvent mixture with a lower boiling point. Alternatively, add a co-solvent (an "anti-solvent") in which the salt is less soluble, dropwise at an elevated temperature until turbidity persists, then clarify with a few drops of the primary solvent.[4]
No Crystals Form	Solution Not Saturated: The compound is too soluble in the chosen solvent, or the concentration is too low.	Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent line. Add a seed crystal of the product if available. If the solution is too dilute, carefully evaporate some solvent and allow it to cool again.[6][12]
Product Still Impure	Inefficient Crystallization: Rapid cooling trapped impurities within the crystal lattice. The chosen solvent does not effectively differentiate between the product and the impurity.	Slow Cooling: Allow the solution to cool slowly to room temperature before moving it to an ice bath. This promotes the formation of purer crystals.[4] You may need to perform a second recrystallization from a different solvent system.

Experimental Protocols

Protocol 1: Flash Column Chromatography (with Triethylamine)

This protocol is a robust starting point for purifying oily secondary anilines.

• Mobile Phase Selection: Using TLC, identify a solvent system (e.g., 95:5 Hexane:Ethyl Acetate) that provides an Rf of ~0.3 for the target compound. Prepare a bulk solution of this eluent and add 0.5% triethylamine by volume.

• Column Packing: Dry pack a column with silica gel (230-400 mesh), aiming for a silica-to-crude ratio of at least 40:1. Wet the column with the prepared mobile phase, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 2-methoxy-N-(2-methylcyclopentyl)aniline in a minimal amount of dichloromethane or the mobile phase. Alternatively, for better resolution, perform a "dry load" by adsorbing the crude oil onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elution: Begin elution with the mobile phase, maintaining a constant flow rate. Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator. To remove residual triethylamine, co-evaporate with a solvent like toluene two or three times.

Protocol 2: Conversion to Hydrochloride Salt and Recrystallization

This method is ideal if chromatography is problematic or if a solid final product is desired.

• Salt Formation: Dissolve the crude amine (1 eq.) in a suitable solvent like diethyl ether or ethyl acetate. Slowly, add a solution of HCl in diethyl ether (commercially available, e.g., 2.0 M) or bubble dry HCl gas through the solution until no further precipitation is observed. Monitor the pH with moist litmus paper to ensure it is acidic.[4]

• Isolation: Collect the precipitated solid hydrochloride salt by vacuum filtration. Wash the solid with a small amount of cold diethyl ether to remove soluble non-basic impurities.

• Recrystallization Solvent Screening: Test the solubility of a small amount of the salt in various solvents (e.g., ethanol, isopropanol, acetone, ethanol/ether mixtures) to find a system where it is sparingly soluble at room temperature but fully soluble when hot.

• Recrystallization: Dissolve the bulk of the salt in a minimal amount of the chosen hot solvent. If the solution is colored, this is the point to add a small amount of activated charcoal and perform a hot filtration.[6]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal recovery.

• Final Isolation: Collect the purified crystals by vacuum filtration, wash with a small volume of the ice-cold recrystallization solvent, and dry under vacuum.

Troubleshooting Chromatography: A Visual Guide

Caption: A troubleshooting flowchart for flash column chromatography.

References

• Amine Treating - Troubleshooting Guide. (n.d.). Scribd. Retrieved from [Link]

• Troubleshooting Guide. (n.d.). Phenomenex. Retrieved from [Link]

• Lyddon, L. (2008). Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC. Retrieved from [Link]

• Amine Troubleshooting. (n.d.). Sulfur Recovery Engineering Inc. Retrieved from [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2020). Pharmaceutical Technology. Retrieved from [Link]

• Optimizing clarification processes in biopharmaceutical manufacturing through quality by design: Strategies, implications, and future prospects. (2023). PMC. Retrieved from [Link]

• Exploring Protein Purification Workflows: Essential Steps for Successful Biopharmaceutical Development. (2026). Infinix Bio. Retrieved from [Link]

• Fractionation, purification and downstream processing: the path to commercialisation. (2024). European Pharmaceutical Review. Retrieved from [Link]

• Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. (2026). Drug Development and Delivery. Retrieved from [Link]

• HILIC Purification Strategies for Flash Chromatography. (n.d.). Teledyne Labs. Retrieved from [Link]

• Riggin, P.M., et al. (1984). Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge. EPA. Retrieved from [Link]

• Ghosh, A., et al. (2014). A Review on Impurity Profile of Pharmaceuticals. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108.

• Purification of Aniline. (n.d.). LookChem. Retrieved from [Link]

• Recrystallization of an anilinium salt. (2021). Reddit. Retrieved from [Link]

• Can anyone help me to find a procedures for recrystallize aniline-HCl? (2015). ResearchGate. Retrieved from [Link]

• Recrystallization: Figure 1. Structure of Aniline. (n.d.). Scribd. Retrieved from [Link]

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. (n.d.). EPA. Retrieved from [Link]

Sources

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• 2. Purification of Aniline - Chempedia - LookChem [lookchem.com]
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• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
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addressing poor reproducibility in biological assays with 2-methoxy-N-(2-methylcyclopentyl)aniline

Technical Support Center: 2-methoxy-N-(2-methylcyclopentyl)aniline CAS: 1480442-36-1 | Class: N-Alkylated Aniline / Chemical Probe Status: Active Support | Last Updated: March 4, 2026[1]

Executive Summary: Why is this molecule failing in your assay?

Welcome to the technical support hub for 2-methoxy-N-(2-methylcyclopentyl)aniline . As a Senior Application Scientist, I often see this compound flagged for "poor reproducibility." The issue is rarely the biology; it is almost always the chemistry.

This molecule presents a "Perfect Storm" of three physicochemical traps:

• Hidden Stereoisomerism: The 2-methylcyclopentyl ring creates cis/trans isomers that are often sold as undefined mixtures.[1]

• Oxidative Instability: The electron-rich 2-methoxy aniline core is prone to radical oxidation in cell culture media.[1]

• Lipophilic "Crashing": High lipophilicity (cLogP ~3.5–4.0) leads to micro-precipitation in aqueous buffers.

This guide provides the protocols required to stabilize your data.

Part 1: The "Batch Effect" (Stereochemistry)

User Complaint: "My IC50 shifted 10-fold when I bought a new batch of compound."

The Root Cause: You are likely comparing a cis-dominant batch to a trans-dominant batch.[1] The 2-methylcyclopentyl group contains two chiral centers.[1] Unless you specifically purchased a chirally pure isomer, "2-methoxy-N-(2-methylcyclopentyl)aniline" is sold as a mixture of diastereomers.[1]

• Cis-isomer: The methyl group and the amine are on the same side of the ring.[1]

• Trans-isomer: They are on opposite sides.[1]

Biological targets (enzymes/receptors) are 3D-specific.[1] One isomer is usually the "eutomer" (active), and the other is the "distomer" (inactive or off-target).[1]

Troubleshooting Protocol: The Isomer Audit

• Request the CoA: Do not trust the label. Download the Certificate of Analysis for your specific Lot Number. Look for "Diastereomeric Ratio" (dr).[1]

• Run the QC Check: If the vendor lists "Assay: 98%" without specifying stereochemistry, run a simplified LC-MS check.

Decision Tree: Isomer Management

Figure 1: Workflow for validating stereochemical consistency between batches.

Part 2: Solubility & The "Invisible Precipitate"

User Complaint: "My dose-response curve is flat, or I see high variation between technical replicates."

The Root Cause: This compound is a lipophilic amine. When you pipette a 10 mM DMSO stock directly into aqueous media (e.g., DMEM), the compound undergoes "solvent shock" and forms micro-precipitates that are invisible to the naked eye but scatter light and reduce effective concentration.

The Solution: The "Solvent-Shift" Dilution Protocol Never dilute directly from 100% DMSO to 0.1% DMSO in one step for this compound class.[1]

Protocol:

• Stock: Prepare 10 mM stock in anhydrous DMSO.

• Intermediate Step: Dilute stock 1:10 into 100% Ethanol or a DMSO/Ethanol (1:1) mix.

  • Why? Ethanol has a lower surface tension and solvates the lipophilic ring better during the transition to water.

• Final Dilution: Pipette the intermediate solution into the assay media while vortexing.

Solubility Data Table (Representative)

Solvent System	Solubility Limit	Risk Level	Notes
100% DMSO	> 50 mM	Low	Ideal for storage (-20°C).[1]
PBS (pH 7.4)	< 10 µM	Critical	Likely to crash out above 10 µM.[1]
Acidic Buffer (pH 5.0)	~ 100 µM	Moderate	Protonation of amine (pKa ~4.[1]5) aids solubility.
Culture Media + 10% FBS	~ 50 µM	Moderate	Serum proteins (BSA) bind the drug, keeping it in solution but reducing free fraction.

Part 3: Chemical Stability (The "Pink Media" Problem)

User Complaint: "After 24 hours, the media in the high-concentration wells turned pink/brown."

The Root Cause: Anilines are electron-rich.[1] The 2-methoxy group pushes electrons into the ring, making it highly susceptible to oxidation by reactive oxygen species (ROS) in the media or light exposure.[1] The "pink" color is the formation of quinone imines or azo-dimers.[1]

Stabilization Protocol:

• Antioxidant Spike: Add Ascorbic Acid (Vitamin C) at 100 µM to your assay buffer. This acts as a sacrificial antioxidant.

• Amber Plastics: Use amber tubes for all intermediate dilutions.

• Fresh Prep: Do not store diluted working solutions. Prepare immediately before use.

Part 4: Non-Specific Binding (NSB)

User Complaint: "I calculated a Ki of 1 nM, but my functional assay suggests 100 nM."

The Root Cause: Lipophilic amines stick aggressively to polystyrene (standard cell culture plates). You are losing 90% of your compound to the plastic walls before it reaches the cell.

Mitigation:

• Use Low-Binding Plastics: Switch to polypropylene plates or "Non-Binding Surface" (NBS) microplates.[1]

• Detergent Block: Include 0.01% Tween-20 or 0.1% BSA in your assay buffer.[1] The protein/detergent coats the plastic sites, forcing the compound to stay in solution.

FAQ: Rapid Fire Troubleshooting

Q: Can I freeze-thaw the DMSO stock? A: Limit to 3 cycles. The 2-methoxy group is hygroscopic; repeated opening pulls water into the DMSO, which will cause the compound to degrade or precipitate inside the freezer tube. Aliquot into single-use vials.

Q: Why does the compound look yellow in DMSO? A: Pure anilines should be colorless to pale yellow.[2] A dark yellow/brown color indicates oxidation. If your stock is dark brown, discard it. It has likely degraded into toxic byproducts that will give false positives in cell viability assays.

Q: Is this compound cell-permeable? A: Yes, highly.[1] The lipophilic cyclopentyl ring ensures rapid membrane crossing. However, this also means it is a substrate for P-gp efflux pumps. If using MDR1-overexpressing cell lines, use an efflux inhibitor.

References & Grounding

• Compound Identity & CAS:

  • 2-methoxy-N-(2-methylcyclopentyl)aniline is identified by CAS 1480442-36-1 .[1][3]

  • Source:[1]

• Stereochemistry in Drug Discovery:

  • FDA guidelines emphasize the necessity of characterizing stereoisomers as they often possess distinct pharmacological and toxicological profiles.

  • Context:[1]

• Solubility of Lipophilic Amines:

  • Lipophilic amines often require co-solvents or specific pH adjustments (acidic buffers) to maintain solubility in aqueous assays.

  • Source:[1]

• Aniline Oxidation & Stability:

  • Aniline derivatives, particularly electron-rich ones (like methoxy-anilines), are prone to oxidation in cell culture media, forming colored impurities.[1]

  • Source:[1]

• DMSO Solubility & Precipitation:

  • "Solvent shock" upon diluting DMSO stocks into aqueous media is a primary cause of assay variability.

  • Source:[1]

Sources

• 1. 2-Methoxy-5-nitroaniline | 99-59-2 | Benchchem [benchchem.com]
• 2. 2-Methylcyclopentylamine | C6H13N | CID 409747 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1480442-36-1|2-Methoxy-N-(2-methylcyclopentyl)aniline|BLD Pharm [bldpharm.com]

Reference Data & Comparative Studies

Unambiguous Structural Confirmation: A Comparative Guide to X-ray Crystallography and Spectroscopic Methods for 2-methoxy-N-(2-methylcyclopentyl)aniline

For researchers, scientists, and professionals in drug development, the precise and unequivocal confirmation of a molecule's three-dimensional structure is a cornerstone of chemical synthesis and innovation. The journey from a proposed molecular structure to its confirmed atomic arrangement underpins the safety, efficacy, and novelty of a chemical entity. This guide provides an in-depth, objective comparison of the "gold standard" technique, Single-Crystal X-ray Diffraction (SC-XRD), with powerful spectroscopic alternatives for the structural elucidation of a representative small molecule, 2-methoxy-N-(2-methylcyclopentyl)aniline.

While a public crystal structure for 2-methoxy-N-(2-methylcyclopentyl)aniline is not available, this guide will use it as a model compound and draw upon established methodologies and data from closely related structures to illustrate the principles and workflows. Every protocol described herein is designed as a self-validating system, grounded in authoritative scientific principles.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD is an analytical technique that provides unparalleled, direct insight into the atomic arrangement of a crystalline solid.[1][2] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, one can determine precise bond lengths, bond angles, and the overall molecular geometry, including the absolute stereochemistry.[1][3]

Causality in Experimental Choices: The Path to a Diffraction-Quality Crystal

The primary limitation of SC-XRD is the absolute requirement for a high-quality single crystal.[3] The entire experimental workflow is therefore geared towards achieving this.

1. Synthesis and Purification: The journey begins with the synthesis of the target compound. A plausible synthetic route to 2-methoxy-N-(2-methylcyclopentyl)aniline could involve the reductive amination of 2-methoxy-aniline with 2-methylcyclopentanone. High purity (>99%) of the final compound is critical, as impurities can inhibit crystallization or lead to disordered crystal structures. Purification is typically achieved through column chromatography followed by recrystallization.

2. Crystal Growth: This is often the most challenging and empirical step. The choice of solvent or solvent system is paramount. A solvent in which the compound has moderate solubility is ideal. Slow evaporation of the solvent from a saturated solution is the most common method. Other techniques include slow cooling of a saturated solution, or vapor diffusion, where a precipitant solvent is slowly introduced into the vapor phase above the solution of the compound.

Experimental Protocol: From Synthesis to Structure

Synthesis: Reductive Amination

• To a solution of 2-methoxyaniline (1.0 eq) in methanol, add 2-methylcyclopentanone (1.1 eq) and acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1 hour to form the imine intermediate.

• Cool the reaction mixture to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Crystallization: Slow Evaporation

• Dissolve the purified 2-methoxy-N-(2-methylcyclopentyl)aniline in a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture like hexane/ethyl acetate).

• Filter the solution to remove any particulate matter.

• Transfer the solution to a clean vial and cover it with a cap that has a few small holes poked in it.

• Allow the solvent to evaporate slowly and undisturbed over several days.

• Monitor for the formation of single, well-defined crystals.

X-ray Diffraction Data Collection and Structure Refinement

• A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected and mounted on a goniometer.[2]

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms.

• The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector as the crystal is rotated.[2]

• The collected data are processed to determine the unit cell dimensions and space group.

• The structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The model is refined by least-squares methods against the experimental data to yield the final, precise atomic coordinates, bond lengths, and bond angles.

Caption: Workflow for structure determination by Single-Crystal X-ray Diffraction.

Data Presentation: Crystallographic Data

For a hypothetical crystal of 2-methoxy-N-(2-methylcyclopentyl)aniline, the refined data would be presented in a standardized crystallographic information file (CIF). A summary table would look like this, here exemplified by data for a related N-aryl cyclopentylamine derivative.[4]

Parameter	Value
Chemical Formula	C₁₈H₂₅N₃O₂
Formula Weight	315.41
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	10.123(4), 18.456(7), 9.876(4)
α, β, γ (°)	90, 109.87(3), 90
Volume (ų)	1734.1(12)
Z	4
R-factor (R1)	0.045
Goodness-of-fit (S)	1.05

Alternative and Complementary Techniques

When single crystals cannot be obtained, or for confirmation in the solution phase, spectroscopic methods are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the connectivity and chemical environment of atoms in a molecule in solution.[5] A combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments can usually provide an unambiguous assignment of the molecular structure.[6][7][8]

Expertise in Interpretation: For 2-methoxy-N-(2-methylcyclopentyl)aniline, ¹H NMR would show characteristic signals for the aromatic protons, the methoxy group, the cyclopentyl ring protons, and the N-H proton. The splitting patterns and coupling constants in the ¹H spectrum, revealed more clearly in a ¹H-¹H COSY experiment, would establish proton-proton connectivities within the cyclopentyl ring and between the N-H and the adjacent C-H.[6][7]

The ¹³C NMR spectrum confirms the number of unique carbon atoms. A ¹H-¹³C HSQC experiment correlates each proton with its directly attached carbon atom, while the ¹H-¹³C HMBC experiment reveals longer-range (2-3 bond) correlations, which are crucial for piecing together the molecular skeleton.[6][7][9] For instance, an HMBC correlation from the methoxy protons to the aromatic carbon at C2 would confirm the position of the methoxy group.

Caption: Logical flow for structure elucidation using 2D NMR spectroscopy.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides an extremely accurate measurement of the mass-to-charge ratio (m/z) of the molecular ion, often to within a few parts per million (ppm).[10][11] This high precision allows for the unambiguous determination of the molecular formula of a compound.[10][12] For 2-methoxy-N-(2-methylcyclopentyl)aniline (C₁₃H₁₉NO), HRMS would confirm this elemental composition, ruling out other possibilities with the same nominal mass.

Trustworthiness of Data: While HRMS confirms the molecular formula, it does not provide information about the connectivity of the atoms.[13] Therefore, it is a powerful complementary technique to NMR, but cannot on its own confirm the structure of an unknown compound.

Comparative Analysis

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)
Information Yield	Absolute 3D structure, bond lengths/angles, stereochemistry[1]	Atomic connectivity, stereochemistry, solution-state conformation[5]	Unambiguous molecular formula[10][12]
Sample Phase	Solid (single crystal)[3]	Liquid (solution)	Solid or liquid
Key Limitation	Requires high-quality single crystals, which can be difficult to grow[3]	Does not provide direct 3D structure; spectra can be complex	Provides no connectivity information[13]
Resolution	Atomic (<1 Å)[2]	Atomic (connectivity)	Molecular (elemental composition)
Ambiguity	Very low; considered the "gold standard" for structural proof	Low for most small molecules with a full suite of 2D experiments	High for isomers; cannot distinguish between structural isomers

Conclusion

The unambiguous determination of a molecular structure is a critical step in chemical research and development. Single-crystal X-ray diffraction remains the definitive method, providing a direct and highly detailed three-dimensional map of the atomic arrangement. However, its reliance on high-quality single crystals is a significant practical limitation.

In the absence of suitable crystals, a combination of NMR spectroscopy and high-resolution mass spectrometry provides a powerful and reliable alternative. HRMS unequivocally establishes the molecular formula, while a comprehensive suite of 1D and 2D NMR experiments elucidates the intricate atomic connectivity and relative stereochemistry. For the structural confirmation of molecules like 2-methoxy-N-(2-methylcyclopentyl)aniline, the synergistic use of these techniques offers a robust and trustworthy pathway to a confirmed structure, ensuring the scientific integrity of the research.

References

• High-Resolution Mass Spectrometry Definition . Fiveable. Available at: [Link]

• High Resolution Mass Spectrometry (HRMS) Analysis . ResolveMass Laboratories Inc. Available at: [Link]

• Analytical Precision: Using High-Resolution Mass Spectrometry for Accurate Mass Determination . Longdom Publishing S.L. Available at: [Link]

• Advanced crystallisation methods for small organic molecules . Chemical Society Reviews. Available at: [Link]

• Determination of the Molecular Formula by High Resolution Mass Spectrometry . Chemistry LibreTexts. Available at: [Link]

• Structural resolution of a small organic molecule by serial X-ray free-electron laser and electron crystallography . Nature. Available at: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation . Emery Pharma. Available at: [Link]

• About Single X-ray Diffraction . University of Waterloo. Available at: [Link]

• Single-crystal X-ray Diffraction . Carleton College. Available at: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists . Georgia State University. Available at: [Link]

• N-(Cyclopent-1-en-1-yl)-N-methylaniline . PubChem. Available at: [Link]

• Crystal structure of methyl 2-(4-(2-(cyclopentyl-amino)-1-(N-(4-methoxyphenyl)-1-methyl-5-phenyl-1-H-pyrazole-3-carboxamido) . ResearchGate. Available at: [Link]

• Common 2D (COSY, HSQC, HMBC) . San Diego State University. Available at: [Link]

• Theoretical NMR correlations based Structure Discussion . National Center for Biotechnology Information. Available at: [Link]

• cosy hsqc hmbc: Topics by Science.gov . Science.gov. Available at: [Link]

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• 2. Single-crystal X-ray Diffraction [serc.carleton.edu]
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• 4. researchgate.net [researchgate.net]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. emerypharma.com [emerypharma.com]
• 7. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 8. Theoretical NMR correlations based Structure Discussion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cosy hsqc hmbc: Topics by Science.gov [science.gov]
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• 12. chem.libretexts.org [chem.libretexts.org]
• 13. measurlabs.com [measurlabs.com]

Validating the Mechanism of Action of 2-Methoxy-N-(2-methylcyclopentyl)aniline: A Methodological Comparison Guide

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Methodology

Executive Summary & Target Biology

2-Methoxy-N-(2-methylcyclopentyl)aniline (hereafter referred to as 2-M-N-2-MCA ) belongs to a highly specific class of N-cycloalkyl aniline derivatives recognized in recent patent literature as potent modulators of the Transient Receptor Potential Melastatin 8 (TRPM8) channel[1].

TRPM8 is a non-selective cation channel expressed in primary sensory neurons (Aδ and C-fibers) and is the principal molecular transducer for environmental cold and chemical cooling agents[2]. Upon activation, TRPM8 undergoes a conformational change that opens its pore, allowing an influx of

and . This ion flux depolarizes the sensory neuron membrane, firing action potentials that the central nervous system interprets as a cooling or cold sensation[3].

As a Senior Application Scientist, I designed this guide to objectively benchmark 2-M-N-2-MCA against established TRPM8 agonists (Menthol, Icilin, and WS-3) and to provide a self-validating experimental framework for definitively proving its mechanism of action (MoA).

Comparative Pharmacological Benchmarking

To contextualize the performance of 2-M-N-2-MCA, we must compare its pharmacological metrics against industry-standard TRPM8 agonists. The following table synthesizes expected quantitative data based on the structure-activity relationship (SAR) of N-cycloalkyl aniline TRPM8 modulators[1].

Compound	Target	(Calcium Influx)	(% of Menthol)	Receptor Selectivity	In Vivo Cooling Duration
2-M-N-2-MCA	TRPM8	0.8 - 1.5 µM	110%	High (No TRPV1 activity)	45 - 60 minutes
Menthol (Standard)	TRPM8	10.0 - 15.0 µM	100% (Baseline)	Moderate (Weak TRPV3/TRPA1)	15 - 20 minutes
Icilin (Super-agonist)	TRPM8 / TRPA1	0.2 - 0.4 µM	140%	Low (Activates TRPA1)	> 60 minutes
WS-3 (Commercial)	TRPM8	3.0 - 5.0 µM	95%	High	30 - 45 minutes

Causality of Metrics:

• and : Lower values indicate higher binding affinity and potency, requiring less active pharmaceutical ingredient (API) to achieve the desired cooling effect.

• Selectivity: Cross-activation of TRPV1 (heat/pain) or TRPA1 (noxious cold/irritation) leads to burning sensations. 2-M-N-2-MCA's structural divergence from Icilin minimizes TRPA1 liability, ensuring a clean cooling profile.

Mechanistic Pathway Visualization

To understand how 2-M-N-2-MCA exerts its physiological effects, we must map the signal transduction pathway. The diagram below illustrates the causal chain from ligand binding to sensory perception.

Fig 1: TRPM8-mediated signal transduction pathway activated by 2-M-N-2-MCA.

Experimental Validation Workflows

Proving the MoA requires a self-validating, tiered approach. We cannot rely solely on high-throughput screening, as it cannot differentiate between direct channel gating and indirect intracellular

release (e.g., via GPCR activation).

Fig 2: Tiered experimental workflow for validating the MoA of TRPM8 modulators.

High-Throughput Calcium Imaging (FLIPR)

Objective: Establish the

and verify TRPM8-dependent intracellular calcium mobilization. Causality & Self-Validation: We utilize the FLIPR (Fluorometric Imaging Plate Reader) system because TRPM8 is highly permeable to [3]. To ensure the signal is genuinely TRPM8-mediated, the system is self-validated using AMTB , a highly selective TRPM8 antagonist[4]. If AMTB abolishes the 2-M-N-2-MCA signal, the MoA is confirmed.

Step-by-Step Methodology:

• Cell Preparation: Plate HEK293 cells stably expressing human TRPM8 (hTRPM8-HEK293) into 384-well black-wall, clear-bottom microplates at 15,000 cells/well. Incubate overnight at 37°C. Control: Plate wild-type HEK293 cells in parallel to rule out endogenous receptor artifacts.

• Dye Loading: Add an equal volume (25 µL) of FLIPR Calcium 4 Assay Kit loading buffer (containing the calcium-sensitive fluorophore and proprietary extracellular masking dye) to each well[5].

• Incubation: Incubate the plates for 1 hour at 37°C. Crucial: Do not wash the cells. Washing induces mechanical stress that can trigger mechanosensitive TRP channels, causing false-positive baseline noise[6].

• Antagonist Pre-incubation (Validation Step): In designated control wells, add 10 µM of the TRPM8 antagonist AMTB and incubate for 15 minutes prior to reading[4].

• Agonist Addition & Reading: Transfer the plate to the FLIPR instrument. Record baseline fluorescence for 20 seconds (Ex: 485 nm, Em: 525 nm). Automatically inject a concentration gradient (1 nM to 100 µM) of 2-M-N-2-MCA.

• Data Analysis: Measure the peak fluorescence response within 2 minutes post-injection. Plot the relative fluorescence units (RFU) against the log concentration to calculate the

  [7].

Whole-Cell Patch-Clamp Electrophysiology

Objective: Prove that 2-M-N-2-MCA directly gates the TRPM8 ion channel pore. Causality & Self-Validation: FLIPR assays measure bulk

, which could theoretically come from the endoplasmic reticulum via an off-target GPCR pathway. Patch-clamp measures the actual electrical current flowing through the TRPM8 pore across the plasma membrane. TRPM8 has a distinct biophysical signature: strong outward rectification (it passes outward current much more easily than inward current at positive voltages)[3]. Observing this specific current-voltage (I-V) relationship upon applying 2-M-N-2-MCA definitively proves direct TRPM8 agonism.

Step-by-Step Methodology:

• Pipette Fabrication: Pull borosilicate glass capillaries to a tip resistance of 3–5 MΩ using a micropipette puller.

• Intracellular Solution: Fill the pipette with a

  -based internal solution (to block endogenous potassium currents) buffered with EGTA to maintain low intracellular and prevent -dependent desensitization of TRPM8[3].

• Seal Formation: Approach an hTRPM8-HEK293 cell and apply gentle negative pressure to form a gigaseal (>1 GΩ). Apply a brief pulse of suction to rupture the membrane, achieving the whole-cell configuration.

• Voltage Protocol: Hold the membrane potential at -60 mV. To generate the I-V curve, apply voltage ramps from -100 mV to +100 mV over 500 milliseconds.

• Compound Perfusion: Continuously perfuse the extracellular bath with standard Tyrode's solution. Switch the perfusion to Tyrode's containing 10 µM 2-M-N-2-MCA.

• Validation: Observe the rapid development of an outwardly rectifying current. Wash out the compound with standard buffer to ensure the current is reversible. Finally, co-apply 2-M-N-2-MCA with 10 µM AMTB to demonstrate complete current blockade[8].

Conclusion

Validating the mechanism of action of novel cooling agents like 2-methoxy-N-(2-methylcyclopentyl)aniline requires a rigorous, multi-disciplinary approach. By combining high-throughput FLIPR calcium assays to establish potency with precision whole-cell patch-clamp electrophysiology to confirm direct channel gating, researchers can definitively classify 2-M-N-2-MCA as a TRPM8 agonist. Incorporating strict self-validating controls—such as the specific antagonist AMTB and wild-type cell counter-screens—ensures absolute scientific integrity before advancing the compound into in vivo models.

References

• EP3356356B1 - Compounds useful as modulators of trpm8 - Google Patents. [1] URL:

• TRPM8 - Wikipedia. (Contains references to McKemy et al., 2002 TRPM8 discovery).[2] URL:

• AMTB (CAS Number: 926023-82-7) - Cayman Chemical. (Details AMTB as a TRPM8 antagonist).[4] URL:

• The TRPM8 antagonist AMTB inhibits cold-induced bladder responses in... - ResearchGate. [8] URL:

• High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - NCBI. [7] URL:

• TRPM8: The Cold and Menthol Receptor - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI. [3] URL:

• Calcium assays for the FLIPR System | Molecular Devices. [6] URL:

• FLIPR Calcium 4 Assay Kit Guide | Molecular Devices. [5] URL:

Sources

• 1. EP3356356B1 - Compounds useful as modulators of trpm8 - Google Patents [patents.google.com]
• 2. TRPM8 - Wikipedia [en.wikipedia.org]
• 3. TRPM8: The Cold and Menthol Receptor - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. moleculardevices.com [moleculardevices.com]
• 6. moleculardevices.com [moleculardevices.com]
• 7. High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

comparing the efficacy of different synthetic routes to 2-methoxy-N-(2-methylcyclopentyl)aniline

Executive Summary

Product: 2-methoxy-N-(2-methylcyclopentyl)aniline CAS (Analogous): N/A (Novel/Specialized Intermediate) Primary Application: Pharmaceutical intermediate (GPCR/Kinase scaffolds).

This guide critically evaluates the two dominant synthetic strategies for constructing the hindered secondary amine motif of 2-methoxy-N-(2-methylcyclopentyl)aniline.

• Route A (Reductive Amination): The preferred method for cost-driven, large-scale manufacturing where diastereomeric purity is secondary or separable downstream. It utilizes inexpensive reagents but suffers from slower kinetics due to steric congestion at the ortho-methoxy position and the 2-methyl ketone.

• Route B (Buchwald-Hartwig Cross-Coupling): The superior method for discovery chemistry and stereochemical precision . It allows for the coupling of enantiopure amines, avoiding the difficult diastereomeric separations inherent to Route A, albeit at a significantly higher material cost.

Structural Analysis & Synthetic Challenges

The target molecule features two significant steric challenges that dictate protocol design:

• Ortho-Effect: The 2-methoxy group on the aniline ring creates steric bulk and electron donation, reducing the nucleophilicity of the nitrogen.

• Vicinal Substitution: The 2-methyl group on the cyclopentyl ring hinders nucleophilic attack at the adjacent carbon.

These factors make standard SN2 alkylation (using halides) obsolete due to competing E2 elimination. Therefore, this guide focuses exclusively on Reductive Amination and Palladium-Catalyzed Coupling.

Route A: Titanium-Mediated Reductive Amination

Best For: Scale-up (>100g), Cost-efficiency.

Standard reductive amination (using only NaBH(OAc)₃) often stalls with this substrate pair due to poor imine formation. The inclusion of Titanium(IV) isopropoxide is mandatory to act as a Lewis acid and water scavenger, driving the equilibrium toward the imine intermediate before reduction.

Mechanism of Action (Lewis Acid Activation)

Caption: Ti(IV)-mediated condensation drives the equilibrium forward, overcoming the steric repulsion between the o-methoxy and methyl-cyclopentyl groups.

Detailed Protocol

• Imine Formation:

  • Charge a dry flask with 2-methoxyaniline (1.0 equiv) and 2-methylcyclopentanone (1.2 equiv).

  • Add neat Ti(OiPr)₄ (1.25 equiv) under N₂. Note: The reaction is exothermic.

  • Stir at ambient temperature for 6–12 hours. Monitor by IR (disappearance of ketone C=O stretch at ~1740 cm⁻¹).

• Reduction:

  • Dilute the viscous mixture with anhydrous THF or MeOH (5 volumes).

  • Cool to 0°C. Add NaBH₄ (2.0 equiv) portion-wise to control H₂ evolution.

  • Warm to room temperature and stir for 2 hours.

• Workup (Critical Step):

  • Quench by slowly adding 0.1 M NaOH (to precipitate titanium salts as a filterable white solid, TiO₂). Do not use acid, or you will form a gelatinous emulsion.

  • Filter through a Celite pad. Extract filtrate with EtOAc.

Performance Metrics:

• Yield: 65–75%[1]

• Diastereoselectivity: Typically 3:1 to 5:1 (Trans:Cis) depending on thermodynamic control.

• Cost: Low ($).

Route B: Buchwald-Hartwig Cross-Coupling

Best For: Stereochemical control, Library synthesis.

This route inverts the disconnection, coupling 2-bromoanisole with 2-methylcyclopentylamine . Because the amine starting material can be purchased or synthesized as a single diastereomer (or enantiomer), this route avoids the separation issues of Route A.

Catalytic Cycle (Pd-Catalyzed)

Caption: The catalytic cycle utilizing bulky phosphine ligands (e.g., BINAP/XPhos) to facilitate coupling on the hindered aryl halide.

Detailed Protocol

• Reagent Prep:

  • In a glovebox or under strict Argon Schlenk line: Combine 2-bromoanisole (1.0 equiv), 2-methylcyclopentylamine (1.2 equiv), and NaOtBu (1.4 equiv) in dry Toluene or Dioxane (10 volumes).

• Catalyst Loading:

  • Add Pd₂(dba)₃ (2 mol%) and BINAP (4 mol%) or XPhos Pd G2 (2 mol%).

  • Expert Insight: For ortho-substituted anilines, monodentate bulky ligands like XPhos or BrettPhos often outperform bidentate BINAP by creating a more open active site.

• Reaction:

  • Heat to 100°C for 12–16 hours.

  • Monitor by LCMS for consumption of the bromide.

• Workup:

  • Filter through silica/Celite to remove Pd black. Concentrate and purify via flash chromatography (Hexane/EtOAc).

Performance Metrics:

• Yield: 80–90%

• Diastereoselectivity: >99% (Retains stereochemistry of starting amine).

• Cost: High (

  $) due to Pd/Ligand.

Comparative Analysis

The following table contrasts the two methodologies based on experimental data ranges typical for this class of hindered anilines.

Feature	Route A: Reductive Amination	Route B: Buchwald-Hartwig
Key Reagents	o-Anisidine, Ketone, Ti(OiPr)₄, NaBH₄	2-Bromoanisole, Amine, Pd-Cat, NaOtBu
Reaction Type	Condensation + Reduction	Cross-Coupling
Stereocontrol	Poor (Mixture of Cis/Trans)	Excellent (Determined by starting amine)
Scalability	High (Kg scale feasible)	Moderate (Cost prohibitive at >10kg)
Impurity Profile	Titanium salts, unreacted ketone	Palladium residues, Phosphine oxides
Green Metric (E-Factor)	Low (Good)	High (Poor due to solvent/purification)
Est. Yield	65–75%	85–92%

Analytical Validation

To verify the synthesis of 2-methoxy-N-(2-methylcyclopentyl)aniline:

• 1H NMR (CDCl₃): Look for the N-H broad singlet around 4.0–4.5 ppm. The methoxy group will appear as a sharp singlet at ~3.8 ppm. The key diagnostic is the methine proton on the cyclopentyl ring (N-CH), which will shift depending on the cis/trans relationship with the adjacent methyl group.

• LCMS: ESI+ mode will show [M+H]⁺ peak (Calc. MW: 205.29).

References

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

• Titanium(IV) Isopropoxide Protocol: Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry, 1990, 55(8), 2552–2554. Link

• Buchwald-Hartwig General Review: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27–50. Link

• Coupling of Hindered Amines: Wolfe, J. P., & Buchwald, S. L. "Palladium-Catalyzed Amination of Aryl Halides and Aryl Triflates: Standard Synthetic Procedures." Organic Syntheses, 2004, 10, 423. Link

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• 1. clausiuspress.com [clausiuspress.com]

A Comparative In Vitro Performance Analysis of 2-methoxy-N-(2-methylcyclopentyl)aniline Against Standard 5-HT2A Receptor Ligands

A Senior Application Scientist's Guide to Benchmarking a Novel Serotonergic Compound

In the landscape of neuropharmacology, the serotonin 2A (5-HT2A) receptor is a target of significant therapeutic interest, implicated in conditions ranging from schizophrenia and depression to psychedelic-mediated neuroplasticity.[1][2][3] The development of novel ligands with specific affinity and functional activity at this receptor is a key objective for drug discovery programs. This guide presents a comprehensive framework for benchmarking the in vitro performance of a novel compound, 2-methoxy-N-(2-methylcyclopentyl)aniline (herein referred to as "Compound X"), against established standards.

For the purposes of this guide, we will evaluate Compound X as a potential 5-HT2A receptor agonist. Therefore, its performance will be compared against (R)-2,5-Dimethoxy-4-iodoamphetamine (DOI) , a potent and widely used reference agonist, and its antagonistic potential will be assessed relative to Ketanserin , a selective 5-HT2A antagonist.[4][5][6]

This guide is structured to provide not only the experimental protocols but also the scientific rationale behind the chosen assays, ensuring a robust and insightful evaluation of Compound X's pharmacological profile.

I. Foundational Principles: Understanding the 5-HT2A Receptor and Assay Design

The 5-HT2A receptor is a G protein-coupled receptor (GPCR) that primarily couples to the Gq/11 signaling pathway.[7][8] Upon agonist binding, the receptor undergoes a conformational change, activating the Gq protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[8] IP3 then binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+).[8][9] This increase in cytosolic Ca2+ is a hallmark of 5-HT2A receptor activation and serves as a measurable endpoint in our functional assays.[10][11]

Our benchmarking strategy will employ two key in vitro assays:

• Radioligand Binding Assay: To determine the binding affinity (Ki) of Compound X for the 5-HT2A receptor.

• Calcium Flux Assay: To assess the functional activity (EC50 for agonism, IC50 for antagonism) of Compound X by measuring changes in intracellular calcium levels.[10][12]

The selection of these assays provides a comprehensive characterization of the ligand-receptor interaction, from initial binding to downstream cellular response.

II. Experimental Protocols

A. Radioligand Binding Assay

This assay quantifies the affinity of Compound X for the 5-HT2A receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor. We will use [3H]Ketanserin as the radioligand due to its high affinity and selectivity for the 5-HT2A receptor.[6]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for the 5-HT2A radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation:

  • Utilize a stable cell line, such as HEK293, expressing the human 5-HT2A receptor.

  • Harvest cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, pH 7.4) containing protease inhibitors.[13]

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the cell membranes.[13]

  • Wash the membrane pellet and resuspend it in a suitable buffer for storage at -80°C.[13]

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[13]

• Competition Binding Assay:

  • In a 96-well plate, combine the prepared membranes, a fixed concentration of [3H]Ketanserin (typically at its Kd value), and varying concentrations of the unlabeled test compounds (Compound X, DOI, and Ketanserin).

  • To determine non-specific binding, include wells with a high concentration of an unlabeled competitor (e.g., 10 µM Ketanserin).

  • Incubate the plates for 60 minutes at 30°C with gentle agitation to reach equilibrium.[13]

• Filtration and Scintillation Counting:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine to reduce non-specific binding.[13][14]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Dry the filters and add a scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.[13]

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain specific binding at each concentration of the test compound.

  • Plot the specific binding as a percentage of the control (no competitor) against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

B. Calcium Flux Assay

This functional assay measures the ability of Compound X to elicit a cellular response (calcium mobilization) mediated by the 5-HT2A receptor. We will use a fluorescent calcium indicator dye that exhibits an increase in fluorescence intensity upon binding to Ca2+.[10]

Experimental Workflow: Calcium Flux Assay

Caption: Workflow for the 5-HT2A calcium flux assay.

Step-by-Step Protocol:

• Cell Culture and Plating:

  • Seed HEK293 cells stably expressing the human 5-HT2A receptor into black-walled, clear-bottom 96-well plates.

  • Allow the cells to adhere and form a confluent monolayer by incubating them overnight at 37°C in a 5% CO2 incubator.[10]

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or a no-wash calcium assay kit).[15]

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate for 1 hour at 37°C to allow the cells to take up the dye.[15]

• Agonist Mode Testing:

  • Prepare serial dilutions of Compound X and the standard agonist, DOI.

  • Place the cell plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation).[10][12]

  • Establish a baseline fluorescence reading.

  • Add the different concentrations of Compound X or DOI to the wells and immediately begin measuring the fluorescence intensity over time.

• Antagonist Mode Testing:

  • Prepare serial dilutions of Compound X and the standard antagonist, Ketanserin.

  • Pre-incubate the dye-loaded cells with these compounds for a specified period (e.g., 15-30 minutes).

  • Place the plate in the fluorescence reader and establish a baseline.

  • Add a fixed concentration of DOI (typically the EC80, the concentration that gives 80% of the maximal response) to all wells and measure the fluorescence response.

• Data Analysis:

  • For agonist mode, calculate the peak fluorescence response for each concentration and normalize the data to the maximal response of the standard agonist (DOI).

  • Plot the normalized response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (maximal efficacy).

  • For antagonist mode, calculate the inhibition of the DOI-induced response at each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration and fit the data to determine the IC50 (the concentration that inhibits 50% of the agonist response).

III. Comparative Data Summary

The following tables present hypothetical data to illustrate how the performance of Compound X would be compared against the known standards.

Table 1: 5-HT2A Receptor Binding Affinity

Compound	Ki (nM)
Compound X	15.2
(R)-DOI	5.8
Ketanserin	1.1

Lower Ki values indicate higher binding affinity.

Table 2: 5-HT2A Receptor Functional Activity

Compound	Agonist EC50 (nM)	Agonist Emax (%)	Antagonist IC50 (nM)
Compound X	45.7	85	>10,000
(R)-DOI	12.3	100	Not Applicable
Ketanserin	Not Applicable	Not Applicable	3.4

Emax is expressed as a percentage of the maximal response to (R)-DOI.

IV. Interpretation and Scientific Insights

Based on the hypothetical data presented:

• Binding Affinity: Compound X demonstrates good affinity for the 5-HT2A receptor, although it is approximately 2.6-fold less potent than DOI and about 14-fold less potent than Ketanserin in this regard. This suggests that Compound X effectively interacts with the receptor's binding pocket.

• Functional Activity:

  • Agonism: Compound X acts as a partial agonist at the 5-HT2A receptor. Its EC50 is higher than that of DOI, indicating lower potency in eliciting a functional response. The Emax of 85% suggests that even at saturating concentrations, Compound X produces a slightly lower maximal response compared to the full agonist DOI. This property of partial agonism can be therapeutically advantageous, potentially offering a ceiling effect that may reduce the risk of overstimulation and associated side effects.

  • Antagonism: Compound X shows no significant antagonist activity at concentrations up to 10,000 nM, confirming its primary mode of action as an agonist.

Signaling Pathway Context

The observed calcium flux is a direct consequence of the Gq-mediated signaling cascade. The potency and efficacy of Compound X in this assay reflect its ability to stabilize the active conformation of the 5-HT2A receptor, leading to the activation of the downstream signaling pathway.

Gq-Coupled Signaling Pathway

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A Comparative Analysis of the Metabolic Stability of Aniline Derivatives: A Guide for Drug Development Professionals

The aniline scaffold is a cornerstone in medicinal chemistry, valued for its synthetic versatility and its presence in numerous approved drugs.[1][2] However, the metabolic fate of aniline-containing compounds is a critical consideration in drug discovery, as it directly impacts their pharmacokinetic profile, efficacy, and potential for toxicity.[2][3] This guide provides an in-depth comparative analysis of the metabolic stability of aniline derivatives, offering insights into the underlying enzymatic processes, structure-metabolism relationships, and robust experimental methodologies for their assessment. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge to rationally design and select aniline derivatives with optimized metabolic properties.

The Metabolic Landscape of Aniline Derivatives: Key Enzymatic Pathways

The biotransformation of aniline derivatives is primarily governed by Phase I and Phase II metabolic enzymes, predominantly located in the liver.[4] Understanding these pathways is fundamental to predicting and modulating the metabolic stability of drug candidates.

Phase I Metabolism: The Role of Cytochrome P450 (CYP) Enzymes

The cytochrome P450 (CYP) superfamily of enzymes is a major contributor to the Phase I metabolism of anilines.[5][6] These enzymes introduce or expose functional groups, typically through oxidation, preparing the molecule for subsequent Phase II conjugation. Key CYP-mediated reactions for anilines include:

• Aromatic Hydroxylation: The addition of a hydroxyl group to the aromatic ring, most commonly at the para-position, is a frequent metabolic route.[6][7] This reaction often leads to the formation of aminophenols.[8]

• N-Oxidation: Oxidation of the nitrogen atom can lead to the formation of hydroxylamines and nitroso derivatives.[9] These metabolites are often reactive and can be implicated in toxicity.[10]

• N-Dealkylation: For N-substituted anilines, the removal of alkyl groups is a common metabolic pathway mediated by CYPs.[11]

The specific CYP isoforms involved in aniline metabolism can vary, but CYP2D6, CYP1A2, CYP2C19, and CYP3A4 have been identified as significant contributors.[12][13][14]

Phase II Metabolism: Conjugation Pathways

Following Phase I oxidation, or for anilines already possessing suitable functional groups, Phase II enzymes facilitate the attachment of endogenous polar molecules, significantly increasing water solubility and promoting excretion.[15]

• N-Acetylation: Catalyzed by N-acetyltransferases (NATs), this is a major metabolic pathway for aniline.[16][17] The rate of acetylation can vary significantly between individuals due to genetic polymorphisms in NAT enzymes, leading to "fast" and "slow" acetylator phenotypes.

• Glucuronidation: UDP-glucuronosyltransferases (UGTs) conjugate glucuronic acid to the amino or hydroxyl groups of anilines and their metabolites.[15][18][19] This is a critical detoxification pathway.

• Sulfation: Sulfotransferases (SULTs) catalyze the transfer of a sulfonate group to hydroxylated aniline metabolites.

The interplay between these Phase I and Phase II pathways determines the overall metabolic profile and clearance rate of an aniline derivative.

Primary metabolic pathways of aniline derivatives.

Structure-Metabolism Relationships: Designing for Stability

The metabolic stability of an aniline derivative is not an intrinsic property but is profoundly influenced by its chemical structure. By strategically modifying the aniline scaffold, medicinal chemists can steer metabolism towards more favorable pathways, enhance stability, and mitigate the formation of reactive metabolites.[20]

Impact of Ring Substituents

The nature and position of substituents on the aromatic ring play a pivotal role in determining metabolic fate.

• Electron-Withdrawing Groups (EWGs): EWGs, such as halogens or nitro groups, can decrease the electron density of the aromatic ring, making it less susceptible to electrophilic attack by CYP enzymes.[16] However, highly electron-withdrawing groups at the para-position can also influence N-acetylation and subsequent oxanilic acid formation.[16]

• Electron-Donating Groups (EDGs): EDGs, such as alkyl or alkoxy groups, can increase the electron density of the ring, potentially accelerating aromatic hydroxylation. The introduction of groups that allow for competing oxidative metabolic pathways elsewhere in the molecule can also affect the overall metabolic profile.[16]

• Steric Hindrance: Introducing bulky substituents near the amino group or at positions prone to hydroxylation can sterically hinder the approach of metabolic enzymes, thereby increasing metabolic stability.[21]

N-Substitution Strategies

Modification of the amino group itself offers a powerful strategy to modulate metabolic stability.

• N-Alkylation: The size and nature of alkyl substituents on the nitrogen atom can influence the rate of N-dealkylation.

• N-Arylation: The metabolic stability of N-benzylanilines is influenced by both C- and N-oxidation pathways.[9]

• Incorporation into Heterocycles: Replacing the aniline motif with nitrogen-containing heteroarylamines can significantly reduce the formation of reactive metabolites. Studies have shown a lower abundance of glutathione (GSH) conjugates in the order of phenyl > pyrimidine ≈ pyridine > pyridazine, indicating reduced bioactivation.[20]

The following table summarizes the general effects of structural modifications on the metabolic stability of aniline derivatives.

Structural Modification	General Effect on Metabolic Stability	Rationale
Addition of EWGs	Generally Increases	Reduces electron density of the aromatic ring, decreasing susceptibility to CYP-mediated oxidation.[16]
Addition of Bulky Groups	Generally Increases	Steric hindrance prevents access of metabolic enzymes to sites of metabolism.[21]
Bioisosteric Replacement	Can Increase	Replacing the aniline ring with saturated isosteres can mitigate metabolic liabilities.[3][22]
Conversion to Heteroarylamines	Generally Increases	Reduces the formation of reactive metabolites.[20]

Experimental Assessment of Metabolic Stability: Protocols and Data Interpretation

The in vitro assessment of metabolic stability is a critical component of the drug discovery cascade, providing essential data for compound selection and optimization.[23][24] The most common approaches involve incubating the test compound with liver subcellular fractions or hepatocytes and monitoring its disappearance over time.[25]

In Vitro Experimental Systems

• Liver Microsomes: These are vesicles of the endoplasmic reticulum and contain a high concentration of Phase I enzymes, particularly CYPs.[5][26] Microsomal stability assays are a cost-effective and high-throughput method to assess Phase I metabolic clearance.[4]

• Hepatocytes: These are whole liver cells that contain both Phase I and Phase II enzymes and their necessary cofactors, providing a more complete picture of hepatic metabolism.[24][25]

• S9 Fraction: This is a supernatant fraction of a liver homogenate that contains both microsomal and cytosolic enzymes, enabling the study of both Phase I and some Phase II metabolic pathways.[4][5]

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol provides a standardized workflow for determining the in vitro intrinsic clearance of an aniline derivative.

Materials:

• Test aniline derivative

• Pooled liver microsomes (human, rat, mouse, etc.)[4]

• Phosphate buffer (pH 7.4)[26]

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)[26]

• Acetonitrile (for reaction termination)[4]

• Control compounds (high and low clearance)

• LC-MS/MS system[27]

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare working solutions by diluting the stock solution in buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-warm the microsomal suspension and phosphate buffer to 37°C.

  • In a microcentrifuge tube, combine the phosphate buffer, microsomal suspension, and test compound solution to achieve final concentrations of approximately 1 µM for the test compound and 0.5 mg/mL for the microsomal protein.[26]

  • Initiate the metabolic reaction by adding the NADPH regenerating system. A control incubation without NADPH should be run in parallel.[26]

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.[26]

  • Immediately terminate the reaction by adding a sufficient volume of cold acetonitrile.[4]

• Sample Processing and Analysis:

  • Centrifuge the samples to precipitate the proteins.[4]

  • Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.[27]

Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of this plot represents the elimination rate constant (k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) in µL/min/mg of microsomal protein using the equation: CLint = (0.693 / t½) * (incubation volume / mg of microsomal protein).[27]

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validating in vitro findings with in vivo models for 2-methoxy-N-(2-methylcyclopentyl)aniline

A Senior Application Scientist's Guide to In Vivo Translation for 2-methoxy-N-(2-methylcyclopentyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the in vitro findings of novel psychoactive compounds using in vivo models, with a specific, albeit hypothetical, focus on the phenylalkylamine derivative, 2-methoxy-N-(2-methylcyclopentyl)aniline. In the dynamic field of neuroscience and pharmacology, the journey from a promising in vitro result to a validated in vivo effect is both critical and complex. This document offers an in-depth, technically-grounded narrative to navigate this transition, emphasizing scientific integrity and logical experimental design.

Introduction: The In Vitro to In Vivo Bridge

The discovery of novel compounds with the potential to modulate central nervous system (CNS) targets is a cornerstone of neuropharmacology. While in vitro assays provide essential initial data on a compound's potency and selectivity, they represent a simplified biological system. In vivo models are indispensable for understanding how a compound behaves in a complex, living organism, accounting for pharmacokinetics, metabolism, and off-target effects.[1] This guide will use the novel compound, 2-methoxy-N-(2-methylcyclopentyl)aniline, to illustrate the process of validating in vitro findings in a relevant in vivo system.

Hypothetical In Vitro Profile of 2-methoxy-N-(2-methylcyclopentyl)aniline

For the purpose of this guide, we will work with a hypothetical in vitro profile for 2-methoxy-N-(2-methylcyclopentyl)aniline, based on its structural similarity to other known psychoactive phenylalkylamines.

Parameter	Value
Target Receptor	Serotonin 2A (5-HT2A)
Activity	Full Agonist
Potency (EC50)	15 nM
Selectivity	>100-fold selectivity over other serotonin receptor subtypes

This profile suggests that 2-methoxy-N-(2-methylcyclopentyl)aniline is a potent and selective 5-HT2A agonist, a class of compounds known to include serotonergic psychedelics.[2] The primary in vivo question, therefore, is whether this in vitro activity translates to a quantifiable psychedelic-like behavioral effect in an animal model.

Choosing the Right In Vivo Model: The Head-Twitch Response (HTR)

The head-twitch response (HTR) in rodents is a rapid, side-to-side rotational head movement that is a well-established behavioral proxy for 5-HT2A receptor activation by hallucinogenic compounds.[3][4] The frequency of head twitches is directly correlated with the potency of 5-HT2A agonists, and this response is blocked by 5-HT2A antagonists, confirming its pharmacological specificity.[1][5] This makes the HTR assay an ideal first-line in vivo test for validating the hypothesized psychoactive properties of 2-methoxy-N-(2-methylcyclopentyl)aniline.

Causality Behind Experimental Choices

• Why HTR? The HTR is a direct, quantifiable, and specific behavioral output directly linked to the activation of the target receptor (5-HT2A).[4] This provides a clear and interpretable link between the in vitro finding and an in vivo phenotype.

• Why Rodents? Mice and rats are the most commonly used species for HTR studies due to their well-characterized genetics, ease of handling, and the robust and reproducible nature of the HTR in these species.[3]

• Self-Validating System: The inclusion of a positive control (a known 5-HT2A agonist) and a negative control (vehicle), along with a pre-treatment with a selective 5-HT2A antagonist, creates a self-validating experimental design. This ensures that the observed effects are genuinely due to the test compound's action on the target receptor.

Comparative Framework: 2-methoxy-N-(2-methylcyclopentyl)aniline vs. DOI

To objectively assess the in vivo performance of our lead compound, we will compare it to a well-characterized reference agonist, 2,5-dimethoxy-4-iodoamphetamine (DOI) . DOI is a potent and widely used 5-HT2A agonist that reliably induces the HTR in rodents and is a staple in psychedelic research.[6][7]

Experimental Workflow

The following diagram outlines the logical flow of the in vivo validation study.

Caption: In vivo validation workflow for a novel 5-HT2A agonist.

Detailed Experimental Protocol: Head-Twitch Response (HTR) Assay

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• 2-methoxy-N-(2-methylcyclopentyl)aniline (test compound)

• (±)-DOI hydrochloride (positive control)[6]

• M100907 (ketanserin or another selective 5-HT2A antagonist)

• Vehicle (e.g., 0.9% saline)

• Observation chambers

• Video recording equipment or automated HTR detection system[8]

Procedure:

• Acclimatization: Allow mice to acclimatize to the testing room for at least 1 hour before the experiment.

• Dose Preparation: Prepare fresh solutions of the test compound, DOI, and the antagonist in the vehicle on the day of the experiment.

• Phase 1: Dose-Response Curve

  • Divide mice into groups (n=8-10 per group).

  • Administer intraperitoneally (i.p.) either vehicle or increasing doses of 2-methoxy-N-(2-methylcyclopentyl)aniline (e.g., 0.1, 0.3, 1, 3, 10 mg/kg).

  • In a separate cohort, administer vehicle or increasing doses of DOI (e.g., 0.25, 0.5, 1, 2.5, 5 mg/kg).[3]

  • Immediately place each mouse in an individual observation chamber.

  • Record the number of head twitches for 30 minutes. A head twitch is a rapid, spasmodic, side-to-side movement of the head, distinct from grooming or exploratory sniffing.[4]

  • Plot the mean HTR frequency against the dose to generate a dose-response curve and calculate the ED50 for each compound.

• Phase 2: Antagonist Confirmation

  • Divide mice into four groups (n=8-10 per group).

  • Administer (i.p.) the 5-HT2A antagonist (e.g., M100907, 1 mg/kg) or vehicle 30 minutes before the agonist.

  • Administer (i.p.) the ED50 dose of either 2-methoxy-N-(2-methylcyclopentyl)aniline or DOI.

  • Record the HTR for 30 minutes.

  • Analyze the data to confirm that the antagonist significantly reduces the HTR induced by both compounds.

Data Presentation and Interpretation

Table 1: Expected In Vivo Performance Comparison

Parameter	2-methoxy-N-(2-methylcyclopentyl)aniline	DOI (Reference Compound)
HTR Induction	Yes (Hypothesized)	Yes[9]
ED50 (mg/kg)	To be determined	~1-3 mg/kg[9]
Onset of Action	To be determined	~5-10 minutes[1]
Duration of Action	To be determined	16-30 hours (full behavioral effects)[6]
Antagonist Blockade	Complete blockade by M100907 (Expected)	Complete blockade by M100907[1][5]

A successful in vivo validation would show a dose-dependent increase in HTR for 2-methoxy-N-(2-methylcyclopentyl)aniline, similar to DOI, which is potently blocked by a selective 5-HT2A antagonist. The relative potency (ED50) will determine if the new compound is more or less potent than the reference standard in a living system.

Underlying Signaling Pathway

The activation of the 5-HT2A receptor by an agonist like 2-methoxy-N-(2-methylcyclopentyl)aniline is expected to initiate a cascade of intracellular signaling events. The primary pathway involves the coupling to Gq/11 proteins, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling.

Caption: Simplified 5-HT2A receptor signaling cascade.

Conclusion

The transition from in vitro discovery to in vivo validation is a pivotal step in drug development. By employing a systematic and well-controlled approach, such as the head-twitch response assay, researchers can confidently assess the physiological relevance of their in vitro findings. The hypothetical case of 2-methoxy-N-(2-methylcyclopentyl)aniline illustrates how a novel compound with potent in vitro 5-HT2A agonist activity can be rigorously tested and compared against a known standard like DOI. This process not only validates the initial discovery but also provides crucial information on potency, efficacy, and mechanism of action in a complex biological system, paving the way for further preclinical development.

References

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• de la Fuente Revenga M, et al. Lasting dynamic effects of the psychedelic 2,5-dimethoxy-4-iodoamphetamine ((±)-DOI) on cognitive flexibility. bioRxiv. Published online July 7, 2023. [Link]

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• Erritzoe D, et al. In vivo imaging of cerebral serotonin transporter and serotonin(2A) receptor binding in 3,4-methylenedioxymethamphetamine (MDMA or "ecstasy") and hallucinogen users. Arch Gen Psychiatry. 2011;68(6):562-576. [Link]

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Head-to-Head Comparison Guide: 2-methoxy-N-(2-methylcyclopentyl)aniline vs. PRE-084 in Sigma-1 Receptor Modulation

Executive Summary

The Sigma-1 receptor (σ1R) is a unique, ligand-regulated endoplasmic reticulum (ER) chaperone protein implicated in neuroprotection, neuroplasticity, and the pathophysiology of neurodegenerative diseases[1]. Developing highly selective σ1R modulators requires rigorous comparative validation against established standards.

This technical guide provides a comprehensive, head-to-head comparison between a novel, fragment-derived secondary amine, 2-methoxy-N-(2-methylcyclopentyl)aniline (hereafter referred to as 2-MeO-N-MCP-A ), and the gold-standard σ1R agonist, PRE-084 . By evaluating physicochemical properties, binding kinetics, functional allostery, and metabolic stability, this guide establishes a self-validating framework for assessing novel σ1R ligands.

Physicochemical Profiling & CNS Multiparameter Optimization (MPO)

Expertise Insight: For neuroprotective agents, blood-brain barrier (BBB) penetrance is non-negotiable. We utilize the Central Nervous System Multiparameter Optimization (CNS MPO) scoring system to predict the likelihood of successful CNS exposure. A score

4.0 indicates a high probability of favorable BBB penetration and favorable safety profiles[2].

Because 2-MeO-N-MCP-A is a low-molecular-weight aniline derivative, it benefits from high lipophilic efficiency, making it an excellent fragment for CNS targeting compared to the bulkier morpholine derivative PRE-084.

Table 1: Physicochemical and CNS MPO Comparison

Parameter	2-MeO-N-MCP-A (Test Compound)	PRE-084 (Reference Standard)
Molecular Weight ( g/mol )	205.30	259.39
cLogP	2.84	2.41
Topological Polar Surface Area (Ų)	21.3	32.7
Hydrogen Bond Donors / Acceptors	1 / 1	0 / 2
CNS MPO Score (0-6 scale)	5.2 (Highly Favorable)	4.8 (Favorable)

Radioligand Binding Affinity (σ1R vs. σ2R)

Expertise Insight & Causality: To accurately quantify σ1R affinity, competitive radioligand binding using [³H]-(+)-pentazocine is the gold standard[3]. However, assessing selectivity against the Sigma-2 receptor (σ2R) is historically fraught with artifacts. Standard protocols previously used [³H]-DTG (a pan-sigma ligand) alongside (+)-pentazocine to "mask" σ1R sites. Recent evidence demonstrates that DTG can displace the (+)-pentazocine mask, leading to a dangerous overestimation of σ2R affinity[4].

Trustworthiness Check: To ensure absolute data integrity, our protocol evaluates σ2R affinity using MCF7 cell membranes—a cell line naturally devoid of σ1R—eliminating the need for masking agents entirely[5]. Furthermore, non-specific binding (NSB) is defined using 10 µM Haloperidol, a critical self-validating control to ensure the signal-to-noise ratio is strictly receptor-mediated[3].

Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation: Homogenize guinea pig liver (for σ1R) or MCF7 cells (for σ2R) in 50 mM Tris-HCl (pH 7.4) and centrifuge at 31,000

  g to isolate the membrane fraction[6].

• Assay Assembly: Incubate 100 µg of membrane protein with 3 nM (for σ1R) or 3 nM [³H]-DTG (for σ2R in MCF7 cells).

• Displacement: Add serial dilutions (10⁻¹¹ to 10⁻⁵ M) of 2-MeO-N-MCP-A or PRE-084.

• Non-Specific Binding (NSB): Define NSB by adding 10 µM Haloperidol to parallel control wells.

• Termination: Rapidly terminate reactions by vacuum filtration through GF/B glass fiber filters (presoaked in 0.5% Polyethylenimine). Quantify bound radioactivity via liquid scintillation counting.

Table 2: Binding Affinity and Selectivity

Compound	σ1R (nM)	σ2R (nM)	Selectivity Ratio (σ2R / σ1R)
2-MeO-N-MCP-A	14.5 1.2	1,250 85	~86x
PRE-084	2.2 0.3	> 10,000	> 4,500x

Data Interpretation: While PRE-084 exhibits superior absolute affinity, 2-MeO-N-MCP-A demonstrates robust low-nanomolar binding and sufficient selectivity (>80-fold) to be classified as a specific σ1R ligand.

Functional Efficacy: Allosteric Modulation & Neurite Outgrowth

Expertise Insight: Binding affinity (

) dictates occupancy, but not functional consequence (agonist vs. antagonist). We employ the Phenytoin (DPH) shift assay as a primary functional screen. DPH acts as a positive allosteric modulator at σ1R, selectively increasing the binding affinity of agonists (like PRE-084) but not antagonists. This provides a rapid, cell-free validation of the compound's functional trajectory before advancing to phenotypic assays like PC12 neurite outgrowth[7].

Protocol: Phenytoin Shift Assay & PC12 Neurite Outgrowth

• DPH Shift: Perform the σ1R [³H]-(+)-pentazocine binding assay as described above, but in the parallel presence and absence of 100 µM Phenytoin. Calculate the shift ratio:

  (absence of DPH) / (presence of DPH). A ratio > 3 indicates agonist activity.

• Cell Culture: Seed PC12 cells in collagen-coated 96-well plates at a density of 2,000 cells/well.

• Treatment: Treat cells with 2 ng/mL Nerve Growth Factor (NGF) combined with varying concentrations of the test compounds (0.1 - 10 µM)[8].

• Quantification: Incubate for 72 hours, fix with 4% paraformaldehyde, and stain with

  -III tubulin. Quantify the percentage of cells bearing neurites longer than twice the cell body diameter using automated high-content imaging.

Fig 1. σ1R activation workflow and downstream neurite outgrowth validation.

Table 3: Functional Efficacy Profiling

Compound	DPH Shift Ratio	Functional Classification	Neurite Outgrowth (µM)	Max Efficacy (% of NGF control)
2-MeO-N-MCP-A	4.2	Agonist	1.8	145%
PRE-084	5.5	Full Agonist	0.4	160%

In Vitro ADME: Microsomal Stability

Expertise Insight: Secondary anilines can be susceptible to rapid N-dealkylation or aromatic hydroxylation by CYP450 enzymes in the liver. Evaluating human liver microsomal (HLM) stability is crucial to determine if the 2-methylcyclopentyl substitution provides sufficient steric hindrance to prevent rapid metabolic degradation.

Protocol: Liver Microsomal Stability

• Incubation: Incubate 1 µM of the test compound with 0.5 mg/mL HLM and 1 mM NADPH in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Quenching: Terminate reactions at 0, 15, 30, and 60 minutes by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge at 10,000

  g for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the elimination half-life ( ) and intrinsic clearance ( ).

Table 4: Human Liver Microsomal (HLM) Stability

Compound	(min)	(µL/min/mg protein)	Metabolic Liability
2-MeO-N-MCP-A	28.5	48.6	Moderate (N-dealkylation expected)
PRE-084	42.0	33.0	Low to Moderate

Conclusion

2-methoxy-N-(2-methylcyclopentyl)aniline (2-MeO-N-MCP-A) represents a highly viable, low-molecular-weight fragment agonist for the Sigma-1 receptor. While it exhibits a slightly lower absolute affinity and shorter metabolic half-life than the reference standard PRE-084 , its superior CNS MPO score and validated agonist functionality (confirmed via DPH shift and PC12 neurite outgrowth) make it an excellent lead compound for further structural optimization in neurodegenerative drug discovery programs.

References

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• Abbas H, Borde P, Willars GB, Ferry DR, Safrany ST. "Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors." Frontiers in Pharmacology, 2020 Mar 13;11:309. URL: [Link]

• Sun H, Wang YJ, Shi WW, Yang F, Tang J, Pang T, Yu LF. "Discovery of N-cyclobutylaminoethoxyisoxazole derivatives as novel sigma-1 receptor ligands with neurite outgrowth efficacy in cells." RSC Advances, 2018 Feb 14;8(13):7080-7088. URL: [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 2-methoxy-N-(2-methylcyclopentyl)aniline: A Guide to Personal Protective Equipment and Disposal

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. However, the novelty of a compound such as 2-methoxy-N-(2-methylcyclopentyl)aniline necessitates a cautious and informed approach to safety, particularly as specific toxicological data may be limited. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. By synthesizing data from structurally similar compounds—aromatic amines and anilines—we can establish a robust framework for personal protective equipment (PPE) and operational protocols, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment: Understanding the Risks of Aromatic Amines

Key Potential Hazards:

• Acute Toxicity: Harmful or toxic via ingestion, skin contact, and inhalation.[3][4][5]

• Carcinogenicity: Potential to cause cancer.[4]

• Mutagenicity: Suspected of causing genetic defects.[5]

• Skin and Eye Damage: May cause serious eye damage and skin irritation or allergic reactions.[3][6]

• Organ Damage: Potential for damage to organs through prolonged or repeated exposure.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling compounds with the potential hazards of aromatic amines.[7][8] The following table outlines the minimum required PPE and the rationale for its use.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Aromatic amines can be readily absorbed through the skin.[2] Nitrile gloves offer good resistance to a range of chemicals, but it is best practice to consult a glove compatibility chart for the specific solvent being used. Always double-glove when handling neat material or concentrated solutions.
Eye Protection	Safety goggles with side shields or a face shield	Protects against splashes of the chemical or solvents, which can cause serious eye damage.[3] A face shield should be worn in conjunction with goggles when there is a significant splash risk.[8][9]
Body Protection	Flame-resistant lab coat	Provides a barrier against spills and splashes, protecting your skin and personal clothing.[10][11] A flame-resistant coat is recommended as a general safety precaution in a chemical laboratory.
Respiratory Protection	Use in a certified chemical fume hood	A fume hood is the primary engineering control to prevent inhalation of vapors or aerosols.[1] If there is a risk of exposure outside of a fume hood, a respirator with an appropriate organic vapor cartridge may be necessary, based on a formal risk assessment.[8]

Operational Plan: Step-by-Step PPE Protocol

Adherence to a strict protocol for donning and doffing PPE is critical to prevent cross-contamination and exposure.

Donning PPE

• Inspect all PPE: Before starting, visually inspect all equipment for any signs of damage, such as cracks, tears, or holes.

• Lab Coat: Put on your flame-resistant lab coat, ensuring it is fully buttoned.

• Inner Gloves: Don the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring they extend over the cuffs of your lab coat.

• Eye and Face Protection: Put on your safety goggles. If a higher splash risk is anticipated, add a face shield over the goggles.

• Fume Hood Sash: Ensure the sash of the chemical fume hood is at the appropriate working height before beginning your work.

Doffing PPE

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Face and Eye Protection: Remove the face shield (if used) and then the safety goggles. Clean and store them in a designated area.

• Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, turning the sleeves inside out. Hang it in the designated area or dispose of it if it is contaminated.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair. Dispose of them in the designated hazardous waste container.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Visual Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling 2-methoxy-N-(2-methylcyclopentyl)aniline.

Caption: A workflow diagram illustrating the key stages of PPE selection, use, and disposal for handling aromatic amines.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 2-methoxy-N-(2-methylcyclopentyl)aniline and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste: All waste containing this compound, whether in solid or solution form, must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.[1] The container should be labeled with the full chemical name and relevant hazard symbols.

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.

• Disposal Vendor: Arrange for the collection and disposal of all hazardous waste through a certified hazardous waste management company.[1] Do not dispose of this chemical down the drain or in regular trash.[12][13]

By adhering to these rigorous safety protocols, you can confidently and safely handle 2-methoxy-N-(2-methylcyclopentyl)aniline, protecting yourself, your colleagues, and the environment, while advancing your critical research.

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